Technical Guide: Structure Elucidation of (2R)-2-Amino-4-ethoxybutanoic Acid
Executive Summary This technical guide details the structural elucidation of (2R)-2-Amino-4-ethoxybutanoic acid (Molecular Formula: ). Often referred to as O-ethyl-D-homoserine , this non-proteinogenic amino acid represe...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This technical guide details the structural elucidation of (2R)-2-Amino-4-ethoxybutanoic acid (Molecular Formula:
). Often referred to as O-ethyl-D-homoserine , this non-proteinogenic amino acid represents the D-enantiomer of the ethoxylated derivative of homoserine.
The distinction of the (2R) stereocenter is critical in drug development, as D-amino acids typically confer resistance to proteolytic degradation in peptidomimetics. This guide provides a self-validating analytical workflow combining High-Resolution Mass Spectrometry (HRMS), Nuclear Magnetic Resonance (NMR), and Chiral Chromatographic methods to unambiguously assign the planar structure and absolute configuration.
Structural Logic & Fragment Analysis
Before instrumental analysis, a theoretical deconstruction of the molecule establishes the expected signals.[1]
Stereochemistry: The (2R) configuration corresponds to the D-isomer according to the Cahn-Ingold-Prelog (CIP) priority rules (N > COOH > Side Chain > H).
Theoretical Fragmentation
Fragment
Expected Chemical Environment
Diagnostic Signal (1H NMR)
Ethyl Terminus
Methyl group adjacent to methylene
Triplet, ~1.1 ppm
Ether Methylene
(Ethyl side)
Quartet, ~3.5 ppm
-Methylene
(Butanoic side)
Triplet/Multiplet, ~3.5–3.6 ppm
-Methylene
(Linker)
Multiplet, ~2.0 ppm
-Methine
(Chiral Center)
Doublet of doublets, ~3.7–4.0 ppm
Analytical Workflow: Step-by-Step Elucidation
High-Resolution Mass Spectrometry (HRMS)
Objective: Validate molecular formula and unsaturation.
Method: Electrospray Ionization (ESI) in Positive Mode.[1]
Target Calculation:
. Exact Mass = 163.0844 Da.
Observed Species:
Acceptance Criteria: Mass error < 5 ppm.
Data Interpretation:
A peak observed at m/z 164.0917 confirms the protonated molecular ion.[1] Fragmentation analysis (MS/MS) should reveal the loss of the ethoxy group (neutral loss of 46 Da or formation of characteristic fragment ions), confirming the ether side chain rather than an ester isomer.[1]
Infrared Spectroscopy (FT-IR)
Objective: Confirm functional group orthogonality.
Mechanism: Creates diastereomers (L-L and D-L).[1]
Analyze: LC-MS.
Result: The (2R)-derivative (D-L) will have a distinct retention time compared to the (2S)-derivative (L-L). The elution order is predictable based on hydrophobicity.[1]
Visualization of Elucidation Logic
The following diagram illustrates the logical flow from sample isolation to final structural confirmation, highlighting the connectivity established by 2D NMR (COSY/HMBC).
Caption: Workflow integrating mass spectrometry, NMR connectivity, and chiral analysis for structural validation.
Synthesis & Origin Context[1][3]
Understanding the synthesis aids in anticipating impurities (e.g., unreacted homoserine or over-alkylation).[1]
Common Synthetic Route:
Starting Material: N-Protected D-Homoserine (e.g., Boc-D-Homoserine). Note: Using D-Homoserine ensures the (2R) center is pre-set.
Alkylation: Reaction with Ethyl Bromide/Iodide in the presence of a base (NaH) to form the ether.[1]
Implication for Elucidation:
If the starting material was racemic, a chiral resolution step (e.g., enzymatic resolution with Acylase I) is required.[1][3] The (2R) isomer is generally resistant to L-specific acylases, allowing for separation.
References
National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 446250, 2-Amino-4-(2-aminoethoxy)butyric acid (Structural Analog). Retrieved from [Link]
Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation (Methodology Reference). Retrieved from [Link]
HMDB. L-Homoserine NMR Data (Backbone Reference). Human Metabolome Database.[1] Retrieved from [Link]
A Technical Guide to the Stereoselective Synthesis of (2R)-2-Amino-4-ethoxybutanoic Acid
Introduction (2R)-2-Amino-4-ethoxybutanoic acid is a non-canonical amino acid of significant interest to researchers in drug discovery and development. As a D-enantiomer with a gamma-ethoxy modification, it serves as a v...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
(2R)-2-Amino-4-ethoxybutanoic acid is a non-canonical amino acid of significant interest to researchers in drug discovery and development. As a D-enantiomer with a gamma-ethoxy modification, it serves as a valuable chiral building block for the synthesis of peptidomimetics, constrained peptides, and other complex molecules with tailored pharmacological profiles. The introduction of the ethoxy group in the side chain can modulate lipophilicity, metabolic stability, and conformational properties, making it a key component in the design of novel therapeutics.
The primary challenge in the synthesis of (2R)-2-Amino-4-ethoxybutanoic acid lies in the precise control of stereochemistry at the α-carbon to exclusively obtain the (R)-enantiomer. This in-depth technical guide outlines two robust and field-proven strategies for its synthesis: a chiral pool approach starting from D-homoserine and an asymmetric synthesis employing a chiral auxiliary. This guide is intended for researchers, scientists, and drug development professionals, providing not only detailed experimental protocols but also the underlying scientific rationale for the chosen methodologies.
Retrosynthetic Analysis
A logical retrosynthetic analysis of (2R)-2-Amino-4-ethoxybutanoic acid reveals two primary disconnection strategies that form the basis of our synthetic approaches. The first involves disconnecting the ether linkage, leading back to a chiral precursor such as D-homoserine. The second approach involves disconnecting the Cα-Cβ bond, suggesting an asymmetric alkylation of a chiral glycine equivalent.
Caption: Retrosynthetic analysis of (2R)-2-Amino-4-ethoxybutanoic acid.
Strategy 1: Chiral Pool Synthesis from D-Homoserine
This strategy leverages the readily available and enantiomerically pure starting material, D-homoserine. The key transformation is the etherification of the side-chain hydroxyl group, a reaction that does not affect the stereocenter at the α-carbon. The Williamson ether synthesis is the method of choice for this O-alkylation.[1][2][3][4] To prevent unwanted side reactions, the amino and carboxylic acid functional groups of D-homoserine must be protected prior to etherification.
Workflow for Chiral Pool Synthesis
Caption: Workflow for the synthesis of (2R)-2-Amino-4-ethoxybutanoic acid from D-homoserine.
Experimental Protocol
Step 1: Protection of D-Homoserine
The amino group is protected with a tert-butyloxycarbonyl (Boc) group, and the carboxylic acid is converted to a methyl ester. These protecting groups are stable under the basic conditions of the subsequent etherification step.[5]
N-Boc Protection: Suspend D-homoserine in a 1:1 mixture of dioxane and water. Add sodium bicarbonate (2.5 equivalents) and cool the mixture to 0 °C. Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) portion-wise. Allow the reaction to warm to room temperature and stir overnight. Acidify the mixture with 1 M HCl to pH 2-3 and extract with ethyl acetate. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield N-Boc-D-homoserine.
Esterification: Dissolve the crude N-Boc-D-homoserine in methanol. Cool to 0 °C and bubble SOCl₂ (1.2 equivalents) through the solution. Stir at room temperature for 4-6 hours. Remove the solvent under reduced pressure to obtain N-Boc-D-homoserine methyl ester.
Step 2: O-Ethylation via Williamson Ether Synthesis
The hydroxyl group of the protected D-homoserine is deprotonated with a strong base to form an alkoxide, which then acts as a nucleophile to displace a halide from ethyl iodide.[1][2][3][4]
Dissolve N-Boc-D-homoserine methyl ester in anhydrous tetrahydrofuran (THF) under an inert atmosphere (e.g., argon).
Cool the solution to 0 °C and add sodium hydride (NaH, 1.2 equivalents, 60% dispersion in mineral oil) portion-wise.
Stir the mixture at 0 °C for 30 minutes, then add ethyl iodide (1.5 equivalents) dropwise.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Quench the reaction by carefully adding saturated aqueous ammonium chloride solution.
Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel.
Step 3: Deprotection
The final step involves the removal of the Boc and methyl ester protecting groups by acid hydrolysis.
Dissolve the purified protected product in a 6 M aqueous HCl solution.
Heat the mixture at reflux for 4-6 hours.
Cool the solution to room temperature and concentrate under reduced pressure to remove the excess acid.
The crude hydrochloride salt can be purified by ion-exchange chromatography or by recrystallization.
Reagent/Solvent
Step 1: Protection
Step 2: O-Ethylation
Step 3: Deprotection
Starting Material
D-Homoserine
N-Boc-D-homoserine methyl ester
Protected Product
Key Reagents
Boc₂O, SOCl₂
NaH, Ethyl Iodide
6 M HCl
Solvent
Dioxane/Water, Methanol
Anhydrous THF
Water
Temperature
0 °C to RT
0 °C to RT
Reflux
Typical Yield
>90% (for both steps)
70-85%
>90%
Strategy 2: Asymmetric Synthesis via a Chiral Auxiliary
This approach constructs the chiral center through a diastereoselective alkylation of a chiral glycine enolate. The Schöllkopf bislactim ether, derived from D-valine and glycine, is a highly effective chiral auxiliary for this purpose.[1] The stereochemistry of the newly formed α-carbon is controlled by the bulky isopropyl group of the valine, which directs the incoming electrophile to the opposite face of the enolate.
Workflow for Asymmetric Synthesis
Caption: Workflow for the asymmetric synthesis of (2R)-2-Amino-4-ethoxybutanoic acid.
Experimental Protocol
Step 1: Synthesis of the Schöllkopf Bislactim Ether
The chiral auxiliary, cyclo-(D-Val-Gly), is prepared and subsequently methylated to form the bislactim ether.
Follow established literature procedures for the synthesis of cyclo-(D-Val-Gly) from D-valine and glycine methyl ester.
Treat the resulting diketopiperazine with trimethyloxonium tetrafluoroborate in dichloromethane to yield the (2R)-2,5-dihydro-3,6-dimethoxy-2-isopropylpyrazine.
Step 2: Diastereoselective Alkylation
The bislactim ether is deprotonated to form a nucleophilic enolate, which is then alkylated with an appropriate electrophile.
Dissolve the Schöllkopf bislactim ether in anhydrous THF under an inert atmosphere and cool to -78 °C.
Add n-butyllithium (n-BuLi, 1.05 equivalents) dropwise and stir for 30 minutes at -78 °C.
Add a solution of 1-bromo-2-ethoxyethane (1.2 equivalents) in anhydrous THF dropwise.
Stir the reaction mixture at -78 °C for 2-4 hours.
Quench the reaction with glacial acetic acid and allow it to warm to room temperature.
Remove the solvent under reduced pressure and purify the crude product by column chromatography.
Step 3: Hydrolysis and Product Isolation
Acidic hydrolysis cleaves the auxiliary and liberates the desired amino acid ester, which is then saponified to the final product.
Dissolve the purified alkylated bislactim ether in 0.1 M HCl.
Stir the mixture at room temperature for 48 hours to hydrolyze the auxiliary.
The D-valine methyl ester byproduct can be extracted with an organic solvent.
The aqueous layer, containing the methyl ester of the target amino acid, is then subjected to saponification with a base (e.g., LiOH) followed by neutralization and purification by ion-exchange chromatography to yield (2R)-2-Amino-4-ethoxybutanoic acid.
Reagent/Solvent
Step 1: Auxiliary Synthesis
Step 2: Alkylation
Step 3: Hydrolysis
Starting Material
D-Valine, Glycine
Schöllkopf Bislactim Ether
Alkylated Auxiliary
Key Reagents
Various
n-BuLi, 1-bromo-2-ethoxyethane
0.1 M HCl, LiOH
Solvent
Various
Anhydrous THF
Water
Temperature
Various
-78 °C
RT
Diastereomeric Excess
N/A
>95%
N/A
Purification and Characterization
The final product, (2R)-2-Amino-4-ethoxybutanoic acid, is a water-soluble solid. Purification is typically achieved through ion-exchange chromatography.
Purification: The crude product from the deprotection step can be dissolved in water and loaded onto a cation-exchange resin (e.g., Dowex 50WX8) in its H⁺ form. After washing with water to remove impurities, the amino acid is eluted with an aqueous ammonia solution. The eluate is then concentrated under reduced pressure to give the pure product.
Characterization: The structure and purity of the final compound should be confirmed by standard analytical techniques:
NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and the presence of the ethoxy group.
Mass Spectrometry: To determine the molecular weight.
Optical Rotation: To confirm the (R)-stereochemistry (a negative specific rotation is expected for the D-enantiomer).
Conclusion
This technical guide has detailed two effective and scientifically sound strategies for the stereoselective synthesis of (2R)-2-Amino-4-ethoxybutanoic acid. The chiral pool approach, starting from D-homoserine, is advantageous due to the use of a readily available and relatively inexpensive chiral starting material. The key transformation is a reliable Williamson ether synthesis. The asymmetric synthesis route, employing the Schöllkopf chiral auxiliary, offers excellent stereocontrol and is a powerful method for constructing the chiral center de novo. The choice of strategy will depend on the specific resources and expertise available in the laboratory. Both methods, when executed with care, provide access to this valuable non-canonical amino acid for applications in medicinal chemistry and drug development.
References
Alkylation of Schöllkopf's bislactim ether chiral auxiliary with 4-bromo-1,2-butadiene. (n.d.). Russian Chemical Bulletin, 53(1), 168–172. Retrieved from [Link]
(1998). Organic Syntheses, 75, 1. Retrieved from [Link]
Synthesis of γ-Hydroxy-α-amino Acid Derivatives by Enzymatic Tandem Aldol Addition–Transamination Reactions. (2018). ACS Catalysis, 8(11), 10358–10362. Retrieved from [Link]
Protective Groups. (n.d.). Organic Chemistry Portal. Retrieved from [Link]
Approaches to the Asymmetric Synthesis of Unusual Amino Acids. (1991). In Peptides and Protein Hormones (pp. 249-281). Ellis Horwood. Retrieved from [Link]
Alcohol Protecting Groups. (n.d.). University of Windsor. Retrieved from [Link]
Alkylation of amino alcohol/amino acids with alcohols under catalytic hydrogenation conditions. (2010). Chemical Communications, 46(45), 8591–8593. Retrieved from [Link]
Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. (2012). Harvard University. Retrieved from [Link]
Synthesis and physical chemical properties of 2-amino-4-(trifluoromethoxy)butanoic acid – a CF3O-containing analogue of natural lipophilic amino acids. (2015). Organic & Biomolecular Chemistry, 13(21), 5971–5975. Retrieved from [Link]
Enantio- and diastereoselective synthesis of γ-amino alcohols. (2015). Chemical Communications, 51(73), 13868–13871. Retrieved from [Link]
2-amino-4-(2-amino-ethoxy)-butyric acid. (2024). COCONUT. Retrieved from [Link]
Protecting Groups in Organic Synthesis. (n.d.). ChemTalk. Retrieved from [Link]
2-Amino-4-(2-amino-ethoxy)-butyric acid. (n.d.). PubChem. Retrieved from [Link]
Williamson ether synthesis. (n.d.). Wikipedia. Retrieved from [Link]
Stereochemical Engineering and Synthesis of 2-Amino-4-ethoxybutanoic Acid: A Technical Whitepaper
Executive Summary In the expanding landscape of non-proteinogenic amino acids[1], 2-Amino-4-ethoxybutanoic acid (commonly known as O-ethylhomoserine) has emerged as a critical building block for advanced therapeutics and...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In the expanding landscape of non-proteinogenic amino acids[1], 2-Amino-4-ethoxybutanoic acid (commonly known as O-ethylhomoserine) has emerged as a critical building block for advanced therapeutics and metabolic engineering. Structurally characterized by an ethoxy substitution at the γ-carbon of a homoserine backbone, its chirality at the α-carbon dictates its biological and synthetic utility. The L-enantiomer, (2S)-2-amino-4-ethoxybutanoic acid , is particularly valuable in the synthesis of highly membrane-permeable cyclic peptides[2].
As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with an authoritative, in-depth analysis of the stereochemical properties, biocatalytic pathways, and de novo chemical synthesis protocols for this compound. Every methodology detailed herein is designed as a self-validating system, ensuring high-fidelity reproducibility in your laboratory.
Structural and Physicochemical Profiling
The functional utility of 2-amino-4-ethoxybutanoic acid lies in its chiral center at the C2 position. The spatial arrangement of the amino group dictates its compatibility with biological systems and solid-phase peptide synthesis (SPPS) frameworks. The L-isomer (CAS: 17268-93-8)[3] is the biologically active and synthetically preferred form.
Quantitative Data Summary
To establish a baseline for analytical validation, the core physicochemical and enzymatic parameters of the L-isomer are summarized below:
In industrial microbiology, O-ethylhomoserine is famously known as a byproduct in the production of L-isoleucine by Brevibacterium flavum[7]. However, targeted biocatalytic synthesis leverages the promiscuity of O-acetylhomoserine sulfhydrylase , an enzyme natively found in microorganisms like Corynebacterium acetophilum and Saccharomyces cerevisiae[6].
While the enzyme typically catalyzes the formation of homocysteine, it exhibits robust O-alkylhomoserine-synthesizing activity when exposed to high concentrations of primary alcohols. By utilizing O-acetyl-L-homoserine and ethanol as substrates, the enzyme facilitates a nucleophilic displacement of the acetate group by ethanol, yielding O-ethyl-L-homoserine[6].
Caption: Enzymatic synthesis of O-ethyl-L-homoserine via O-acetylhomoserine sulfhydrylase.
Furthermore, degradation studies reveal that L-methionine γ-lyase catalyzes the α,γ-elimination of O-ethyl-L-homoserine to produce α-ketobutyrate and ammonia, exhibiting a reactivity of 99% compared to its native substrate, L-methionine[5].
De Novo Chemical Synthesis and Chiral Resolution
For large-scale synthesis where biocatalysis is not feasible, a robust chemical route is required. The foundational synthesis established by Murooka et al. (1968) relies on the condensation of β-ethoxyethylbromide with diethyl acetamidomalonate[8][9].
Because this chemical route inherently produces a racemic mixture (O-ethyl-DL-homoserine), an optical resolution step is mandatory. Papain, a cysteine protease, is employed for its strict stereospecificity, selectively hydrolyzing the derivative of the L-enantiomer while leaving the D-enantiomer unreacted[8].
Caption: Chemical synthesis and papain-mediated optical resolution of O-ethyl-L-homoserine.
Validated Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols are engineered as self-validating systems . Every critical step includes a causality explanation and an inline validation mechanism.
Protocol 1: Biocatalytic Synthesis via Sulfhydrylase
Objective: Synthesize O-ethyl-L-homoserine using purified O-acetylhomoserine sulfhydrylase[6].
Substrate Preparation: Prepare a reaction matrix containing 50 mM O-acetyl-L-homoserine and 500 mM absolute ethanol in a 100 mM potassium phosphate buffer (pH 7.5).
Causality: A 10-fold molar excess of ethanol drives the equilibrium toward O-alkylation via Le Chatelier's principle, outcompeting water to prevent simple hydrolysis.
Enzymatic Catalysis: Introduce 10 U/mL of purified O-acetylhomoserine sulfhydrylase (from C. acetophilum). Incubate at 37°C for 4 hours under gentle agitation.
Causality: The enzyme's ~220 kDa dimeric structure[6] utilizes pyridoxal 5'-phosphate (PLP) to form an activated α-aminoacrylate intermediate, which is subsequently attacked by the ethanol nucleophile.
Self-Validation (In-Process): Monitor the reaction via a coupled acetate kinase assay.
Validation Logic: The stoichiometric release of acetate directly correlates with the formation of O-ethyl-L-homoserine. If acetate plateau is reached at <90% theoretical yield, supplement with additional enzyme to overcome potential product inhibition.
Purification: Quench the reaction by heating to 80°C for 5 minutes. Centrifuge to remove denatured protein, and purify the supernatant using a strong cation exchange resin (e.g., Dowex 50W-X8), eluting with dilute ammonium hydroxide.
Protocol 2: Fmoc-Protection for Solid-Phase Peptide Synthesis (SPPS)
Objective: Convert O-ethyl-L-homoserine into N-Fmoc-O-ethyl-L-homoserine[2] for use in cyclic peptide libraries[10].
Amine Deprotonation: Dissolve 10 mmol of O-ethyl-L-homoserine in a 1:1 mixture of 10% aqueous Na2CO3 and dioxane. Cool to 0°C.
Causality: The alkaline environment ensures the α-amino group is fully deprotonated and nucleophilic, while the mixed solvent system maintains the solubility of both the polar amino acid and the hydrophobic Fmoc reagent.
Fmoc Conjugation: Dropwise add 11 mmol of Fmoc-OSu (9-Fluorenylmethyloxycarbonyl N-hydroxysuccinimide ester) dissolved in dioxane over 30 minutes. Stir for 2 hours at room temperature.
Causality: Fmoc-OSu is preferred over Fmoc-Cl as it minimizes the formation of dipeptide byproducts.
Self-Validation (Post-Synthesis): Perform Chiral HPLC using a normal-phase chiral column (e.g., Chiralpak IC).
Validation Logic: The chromatogram must show an enantiomeric excess (ee) of >99%. Any presence of the D-enantiomer indicates racemization during the basic Fmoc protection step, which would compromise the structural integrity of downstream cyclic peptides[10].
Applications in Advanced Therapeutics
The incorporation of non-proteinogenic amino acids into peptide therapeutics is a primary strategy for overcoming the poor pharmacokinetic profiles of native peptides. N-Fmoc-O-ethyl-L-homoserine[2] is extensively utilized in the synthesis of cyclic peptide compounds.
By substituting standard hydrophilic amino acids with the ethoxy-modified side chain of O-ethyl-L-homoserine, researchers can significantly increase the lipophilicity and membrane permeability of the resulting cyclic library[10]. The ether linkage provides a unique balance: it is sufficiently hydrophobic to facilitate passive diffusion across the phospholipid bilayer, yet retains enough polarity (via the oxygen lone pairs) to maintain aqueous solubility in systemic circulation.
References
1.[1] Wikipedia.org. Non-proteinogenic amino acids. Available at:
2.[3] AChemBlock. O-Ethyl-L-homoserine 95% | CAS: 17268-93-8. Available at:
3.[4] PubChemLite. 2-amino-4-ethoxybutanoic acid hydrochloride (C6H13NO3). Available at:
4. Sigma-Aldrich. O-Ethyl-L-homoserine. Available at:
5.[2] MedChemExpress. N-Fmoc-O-ethyl-L-homoserine | Amino Acid Derivative. Available at:
6.[8],[9] Oxford Academic. Chemical Synthesis of O-Ethyl-l-homoserine, a New Amino Acid Produced by Corynebacterium Ethanolaminophilum. Available at:
7.[5] Taylor & Francis. Reactions of O-Substituted L-Homoserines Catalyzed by L-Methionine γ-Lyase and Their Mechanism. Available at:
8.[7] ResearchGate. Inoculum Preparation. Available at:
9.[6] Journal of Bacteriology (ASM). O-alkylhomoserine synthesis catalyzed by O-acetylhomoserine sulfhydrylase in microorganisms. Available at:
10.[10] Google Patents. Cyclic peptide compound having high membrane permeability, and library containing same. Available at:
The Mirror Code: Biological Significance and Therapeutic Engineering of D-Amino Acids
Executive Summary For decades, the "homochirality dogma" restricted biological axioms to the L-amino acid universe, relegating D-amino acids (D-AAs) to bacterial cell walls (peptidoglycan) or artifacts of racemization. T...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For decades, the "homochirality dogma" restricted biological axioms to the L-amino acid universe, relegating D-amino acids (D-AAs) to bacterial cell walls (peptidoglycan) or artifacts of racemization. This view has been dismantled. We now recognize D-AAs—specifically D-Serine and D-Aspartate—as potent, endogenous mammalian signaling molecules.[1]
This guide analyzes the physiological mechanics of D-AAs, their critical role in neurotransmission and endocrine regulation, and their application in modern drug development. It provides actionable protocols for their detection and strategies for "mirror-image" peptide engineering to overcome proteolytic instability.[2]
Part 1: The Physiological Paradigm
Beyond the Bacterial Cell Wall
While D-Alanine and D-Glutamate are essential for bacterial structural integrity (rendering them targets for antibiotics like Vancomycin), mammalian evolution has co-opted D-AAs for high-fidelity signaling. The presence of specific enzymes—Serine Racemase (SR) and D-Amino Acid Oxidase (DAAO) —in the human brain confirms that D-AAs are regulated, not accidental.
D-Serine: The Gliotransmitter & NMDAR Co-Agonist
D-Serine is the dominant co-agonist for the N-methyl-D-aspartate receptor (NMDAR) in the forebrain, superseding Glycine at synaptic sites.
Mechanism: NMDARs are heterotetramers requiring two distinct agonists for activation: Glutamate (binding GluN2 subunits) and a co-agonist (binding GluN1 subunits).[3]
The "Glycine" Misnomer: Historically called the "glycine site," physiological evidence suggests D-Serine is the primary ligand at synaptic NMDARs, while Glycine acts at extrasynaptic receptors.
Clinical Relevance:
Schizophrenia: Characterized by NMDAR hypofunction.[4] Reduced D-Serine levels or elevated DAAO activity (which degrades D-Serine) are key pathological markers.
Excitotoxicity: In stroke or traumatic brain injury, excessive D-Serine drives NMDAR over-activation, leading to neuronal death.
Unlike D-Serine, D-Aspartate is transient in the brain (peaking during embryonic development) but persistent in neuroendocrine tissues.
Localization: Pineal gland, pituitary, and testes.
Function: It modulates the synthesis of Testosterone, LH, and Prolactin. In the brain, it acts on NMDARs and mGlu5 receptors to regulate neurogenesis.
Part 2: Visualization of Signaling Pathways
The following diagram illustrates the tripartite synapse, highlighting the production, release, and degradation of D-Serine in the context of NMDAR activation.
Caption: Figure 1: The D-Serine Shuttle. Serine Racemase converts L-Ser to D-Ser, which acts as a mandatory co-agonist alongside Glutamate to open NMDAR channels. DAAO regulates synaptic concentrations.[5]
Part 3: Therapeutic Engineering & Drug Development
Targeting Metabolism: DAAO Inhibitors
For diseases like Schizophrenia, the goal is to increase synaptic D-Serine. Direct administration of D-Serine is ineffective due to poor blood-brain barrier (BBB) penetration and nephrotoxicity at high doses.
Candidate:Sodium Benzoate (and novel derivatives like Luvadaxistat). Clinical trials indicate that inhibiting DAAO raises D-Serine levels, improving cognitive symptoms in schizophrenia patients.
Peptide Engineering: The Stability Shield
Native L-peptides suffer from rapid proteolysis in plasma. Incorporating D-AAs is a standard method to extend half-life.
Technique: Retro-Inverso (RI) Modification
This is the gold standard for peptidomimetics.
Reverse the Sequence: C-terminus
N-terminus.
Invert Chirality: Replace all L-AAs with D-AAs.
Result: The side-chain topology remains identical to the parent L-peptide (maintaining receptor binding), but the peptide bond backbone is unrecognizable to proteases.
Parameter
Native L-Peptide
D-Amino Acid Substituted
Retro-Inverso Peptide
Protease Resistance
Low (<30 min half-life)
High
Very High (>24h)
Immunogenicity
High
Low
Low
Receptor Affinity
High
Variable (Conformation change)
High (Topological mimicry)
Synthesis Cost
Low
Moderate
Moderate
Part 4: Analytical Masterclass (Protocol)
Objective: Quantification of D-Serine in Brain Tissue via HPLC-FLD.
Challenge: Standard C18 columns cannot separate enantiomers. Chiral columns are expensive and slow.
Solution: Pre-column derivatization with OPA/NAC (o-phthaldialdehyde / N-acetyl-L-cysteine).[6][7] This creates diastereomers (L-L and D-L complexes) that possess different hydrophobicities, allowing separation on a standard C18 column.
Protocol: OPA/NAC Derivatization
Reagents:
OPA Reagent: 20 mg OPA in 1 mL Methanol.
NAC Reagent: 20 mg N-acetyl-L-cysteine in 1 mL Borate Buffer (pH 9.5).
Mobile Phase: 50 mM Sodium Acetate (pH 5.9) / Methanol gradient.
Step-by-Step Workflow:
Tissue Homogenization:
Homogenize 10-20 mg tissue in 500 µL Methanol (precipitates proteins).
Centrifuge at 15,000 x g for 20 mins at 4°C.
Collect supernatant. Evaporate to dryness and reconstitute in water.
Derivatization (Automated or Manual):
Mix 20 µL Sample + 20 µL OPA/NAC Reagent.
Critical: Incubate for exactly 2 minutes at room temperature. (Reaction is unstable; timing must be precise).
Inject immediately into HPLC.
Separation (C18 Column):
The L-Serine-OPA-NAC derivative elutes before the D-Serine-OPA-NAC derivative due to steric hindrance differences in the diastereomer complex.
Self-Validating Control (The "Kill" Step):
To prove the peak is D-Serine, treat a duplicate sample with Rhodotorula gracilis D-amino acid oxidase (RgDAAO) for 30 mins prior to derivatization.
Result: The specific peak must disappear. If it remains, it is an artifact/co-eluting compound.
Part 5: Peptide Optimization Workflow
The following workflow outlines the logic for converting a hit sequence into a stable drug candidate using D-AA scanning.
Caption: Figure 2: D-Scan Workflow. Systematic replacement of L-residues identifies positions where D-substitution improves stability without disrupting the pharmacophore.
References
Mothet, J. P., et al. (2000). "D-Serine is an endogenous ligand for the glycine site of the N-methyl-D-aspartate receptor." Proceedings of the National Academy of Sciences.
Wolosker, H., et al. (1999). "Purification of serine racemase: biosynthesis of the neuromodulator D-serine." Proceedings of the National Academy of Sciences.
Lane, H. Y., et al. (2013). "Add-on treatment of benzoate for schizophrenia: a randomized, double-blind, placebo-controlled trial of D-amino acid oxidase inhibitor." JAMA Psychiatry.
Fisher Scientific. "Fast UHPLC Method for the Simultaneous Determination of Free D-Aspartic Acid and D-Serine in Brain Tissue Extracts." Application Note.
Weatherly, C. A., et al. (2017). "D-Amino Acid-Containing Peptides: Potential Disease Biomarkers and Therapeutic Targets?" Frontiers in Molecular Biosciences.
Miyoshi, Y., et al. (2012). "Separation and detection of D-/L-serine by conventional HPLC." Chromatography.
Strategic Discovery and Synthesis of Ethoxy-Containing Non-Canonical Amino Acids
A Technical Guide for Medicinal Chemists and Chemical Biologists Executive Summary The introduction of ethoxy ( ) substituents onto amino acid scaffolds represents a critical tactic in modern medicinal chemistry. Unlike...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Medicinal Chemists and Chemical Biologists
Executive Summary
The introduction of ethoxy (
) substituents onto amino acid scaffolds represents a critical tactic in modern medicinal chemistry. Unlike the ubiquitous methoxy group, the ethoxy moiety offers a distinct "Goldilocks" zone of steric bulk and lipophilicity—sufficient to fill hydrophobic pockets in protein targets without incurring the metabolic liability of longer alkyl chains. This guide outlines the rational design, synthesis via C-H activation, and biological validation of these novel non-canonical amino acids (ncAAs).
The "Ethyl Effect": Rationale & Chemical Space
Before initiating synthesis, researchers must understand the physicochemical justification for selecting ethoxy-containing ncAAs. The decision to deploy an ethoxy group is rarely arbitrary; it is a calculated move to modulate Lipophilic Efficiency (LipE) and Metabolic Stability .
Can disrupt planar stacking or lock active conformations via steric clash.
Metabolic Liability
High (O-demethylation)
Moderate (O-dealkylation)
Ethoxy is generally more resistant to CYP450-mediated dealkylation than methoxy.
Strategic Insight: In fragment-based drug discovery (FBDD), replacing a solvent-exposed methoxy group with an ethoxy group often results in a 10-fold potency boost if the ethyl tail engages a proximal hydrophobic residue (e.g., Leucine or Valine) within the binding pocket.
Discovery Workflow: From In Silico to Bench
The discovery of novel ethoxy-AAs is not a random screening process but a cyclic workflow of design and validation.
Figure 1: The strategic workflow for discovering and implementing ethoxy-containing amino acids, distinguishing between chemical and biosynthetic routes based on the target application.
Synthetic Methodologies
We focus on two primary methodologies: Palladium-Catalyzed C(sp³)-H Activation (for generating novel scaffolds) and Genetic Code Expansion (for protein engineering).
-ethoxy amino acids from Phenylalanine or Alanine precursors.
Traditional synthesis (Williamson ether synthesis) is limited to modifying existing hydroxyl groups (e.g., Tyrosine). To discover new ethoxy-AAs, we must install oxygen at unreactive C-H bonds. The Yu group has pioneered the use of bidentate directing groups (DGs) to facilitate this.
Mechanism of Action:
Coordination: The directing group (e.g., 8-aminoquinoline) coordinates Pd(II).
C-H Activation: Pd inserts into the
-C-H bond, forming a palladacycle.
Oxidation/Reductive Elimination: An oxidant (e.g., PhI(OAc)₂ or an alkoxide source) facilitates the formation of the C-O bond.
Figure 2: Simplified catalytic cycle for the Pd(II)/Pd(IV) directed C-H alkoxylation of amino acid substrates.
Methodology B: Genetic Code Expansion (GCE)
Best for: Site-specific incorporation of O-ethyltyrosine into proteins in live cells.
This method utilizes an orthogonal aminoacyl-tRNA synthetase (aaRS)/tRNA pair evolved to recognize the ethoxy-containing AA and insert it in response to a stop codon (TAG).
Key Component: The Methanocaldococcus jannaschii tyrosyl-tRNA synthetase (MjTyrRS) mutant.[1] Specific mutations in the active site (e.g., Tyr32
Leu32) enlarge the binding pocket to accommodate the ethyl group.
Detailed Experimental Protocols
Protocol 1: Pd-Catalyzed -Ethoxylation of Phenylalanine Derivatives
Adapted from conditions developed by the Yu Group.
Solvent: Ethanol (as both solvent and reagent) / Toluene (1:1 v/v)
Additive: Ac₂O (1.0 equiv) to scavenge water.
Step-by-Step Procedure:
Setup: In a glovebox or under an Argon stream, charge a 15 mL sealed tube with the Substrate (0.2 mmol), Pd(OAc)₂ (4.5 mg), and PhI(OAc)₂ (129 mg).
Solvation: Add anhydrous Toluene (1 mL), Ethanol (1 mL), and Acetic Anhydride (20 µL). Cap the tube tightly.
Reaction: Heat the mixture to 110°C for 12 hours. The solution should turn from orange to dark brown/black.
Critical Checkpoint: Monitor by TLC. The product is usually more polar than the starting material due to the ether linkage.
Workup: Cool to room temperature. Filter the mixture through a pad of Celite to remove Pd black. Wash with Ethyl Acetate (3 x 10 mL).
Purification: Concentrate the filtrate in vacuo. Purify via silica gel flash chromatography (Gradient: 10%
40% EtOAc in Hexanes).
Deprotection (Optional): To remove the directing group (8-aminoquinoline), treat with ceric ammonium nitrate (CAN) in MeCN/H₂O.
Protocol 2: Enzymatic Incorporation of O-Ethyltyrosine
Based on orthogonal translation systems (Schultz/Chin).
Plasmid Construction: Cotransform E. coli (BL21) with:
pEVOL-EtTyr: Encodes the evolved MjTyrRS and
.
pBAD-POI: Encodes the Protein of Interest with a TAG mutation at the desired site.
Induction: Grow cells in LB media at 37°C until OD₆₀₀ reaches 0.5.
Feeding: Add O-Ethyl-L-Tyrosine (synthesized via Williamson ether synthesis of N-Boc-Tyr-OMe) to a final concentration of 1 mM.
Expression: Induce with Arabinose (0.2%) and incubate at 30°C for 16 hours.
Validation: Lyse cells and purify the protein. Analyze via ESI-MS. A mass shift of +28 Da (ethyl vs. proton) relative to wild-type tyrosine confirms incorporation.
Analytical Validation Standards
To ensure scientific integrity, the following data must be acquired for any novel ethoxy-AA:
¹H NMR (500 MHz): Look for the characteristic ethoxy triplet (
ppm) and quartet ( ppm).
¹³C NMR: Confirm the presence of the
carbon around 60-65 ppm.
HRMS: Mass accuracy within 5 ppm is required to distinguish ethoxy (+28.0313 Da) from oxidation artifacts.
Chiral HPLC: Verify that the harsh C-H activation conditions did not cause racemization at the
-carbon.
References
Chen, X., & Yu, J.-Q. (2008). Palladium-Catalyzed Alkylation of C–H Bonds with Organoboron Reagents. Nature, 456(7220), 360-364. [Link]
Grounding: Establishes the foundational Pd-catalyzed C-H activation logic used for functionalizing amino acid scaffolds.
Wang, D.-H., Mei, T.-S., & Yu, J.-Q. (2008). Versatile Pd(II)-Catalyzed C–H Activation/Aryl–Aryl Coupling of Benzoic and Phenylacetic Acids. Journal of the American Chemical Society, 130(52), 17676–17677. [Link]
Grounding: Demonstrates the ligand-directed approach essential for Protocol 1.
Liu, C. C., & Schultz, P. G. (2010). Adding New Chemistries to the Genetic Code.[1][2][3] Annual Review of Biochemistry, 79, 413-444. [Link]
Grounding: Authoritative review on the genetic incorporation of ncAAs, including ethoxy-tyrosine analogs.
Chin, J. W. (2014). Expanding and Reprogramming the Genetic Code.[2][3] Nature, 516(7530), 19-20. [Link]
Grounding: Validates the biological machinery required for Protocol 2.
Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. [Link]
Grounding: Provides the medicinal chemistry rationale (LipE, metabolic stability) for choosing ethoxy over methoxy groups.
Application Note: Enantioselective Synthesis of (2R)-2-Amino-4-ethoxybutanoic Acid
Part 1: Executive Summary & Strategic Analysis The Target (2R)-2-Amino-4-ethoxybutanoic acid is a non-proteinogenic amino acid structurally analogous to D-methionine, where the sulfur atom is replaced by oxygen, and the...
Author: BenchChem Technical Support Team. Date: March 2026
Part 1: Executive Summary & Strategic Analysis
The Target
(2R)-2-Amino-4-ethoxybutanoic acid is a non-proteinogenic amino acid structurally analogous to D-methionine, where the sulfur atom is replaced by oxygen, and the terminal methyl group is extended to an ethyl. This specific ether linkage provides unique electronic properties and metabolic stability compared to its thioether counterpart. It serves as a critical chiral building block in the synthesis of peptidomimetics , API intermediates (e.g., antiviral or antifungal agents), and molecular probes for investigating protein synthesis machinery.
Retrosynthetic Logic
To achieve high enantiomeric excess (ee >98%) and scalability, we evaluate two primary synthetic pathways. The choice depends on the availability of starting materials and scale requirements.
-Benzylcinchonidinium chloride) or (S,S)-3,4,5-trifluorophenyl-NAS bromide (Maruoka Catalyst®) for higher selectivity.
Base: 50% KOH (aq) or CsOH·H₂O (solid).
Solvent: Toluene or Dichloromethane (DCM).
Step-by-Step Methodology
Catalyst Preparation (Pre-conditioning):
In a flame-dried round-bottom flask, dissolve the Glycine Schiff Base (1.0 eq) and the Chiral Catalyst (0.01 – 0.05 eq) in Toluene (0.1 M concentration relative to substrate).
Expert Insight: Toluene is preferred over DCM for industrial scales to minimize environmental impact, though DCM often yields slightly faster rates.
Addition of Electrophile:
Add 1-Bromo-2-ethoxyethane (1.2 – 1.5 eq) to the reaction mixture.
Cool the system to 0°C. Lower temperatures (-20°C to 0°C) generally improve enantioselectivity (ee).
Base Initiation:
Add 50% aqueous KOH (5.0 eq) dropwise with vigorous stirring.
Critical Parameter: Stirring rate must be high (>800 rpm) to ensure efficient phase transfer across the organic/aqueous interface.
Reaction Monitoring:
Monitor by HPLC or TLC (Hexane/EtOAc 4:1).[4] The reaction typically completes in 4–12 hours.
Checkpoint: Look for the disappearance of the starting Schiff base.
Work-up:
Dilute with water and extract with Ethyl Acetate (3x).[4]
Wash combined organics with Brine, dry over Na₂SO₄, and concentrate in vacuo.
Hydrolysis (Deprotection):
Dissolve the crude alkylated imine in THF/1N HCl (1:1) and stir at Room Temperature for 2 hours.
This cleaves the benzophenone imine and the tert-butyl ester (if harsh acid is used) or selectively cleaves the imine (mild acid).
Purification: The benzophenone byproduct is removed by extraction with ether. The aqueous layer contains the target amino acid hydrochloride salt.
Isolation:
Pass the aqueous layer through an ion-exchange column (Dowex 50W) to isolate the zwitterionic amino acid.
Lyophilize to obtain (2R)-2-Amino-4-ethoxybutanoic acid as a white powder.
Protocol B: Chiral Pool Synthesis from D-Homoserine (Alternative)
Use this route if D-Homoserine is readily available and absolute configuration fidelity is paramount without reliance on catalytic induction.
Workflow
Protection: Start with D-Homoserine. Protect the amine with Boc anhydride (
) and the carboxylic acid with benzyl bromide () to form N-Boc-D-Homoserine Benzyl Ester .
O-Alkylation:
Dissolve intermediate in dry DMF.
Add Ethyl Iodide (
, 2.0 eq) and Silver Oxide (, 1.5 eq).
Why Silver Oxide?
acts as a mild base/activator that promotes O-alkylation while minimizing racemization and side reactions common with strong bases like NaH.
Stir at room temperature for 24–48 hours.
Deprotection:
Step A: Hydrogenation (
, Pd/C) removes the Benzyl ester.
Step B: TFA/DCM (1:1) removes the Boc group.
Purification: Recrystallization from EtOH/Water.
Part 3: Visualization of Synthetic Logic
Retrosynthetic Analysis & Pathway Selection
The following diagram illustrates the strategic disconnection for the target molecule.
Caption: Retrosynthetic disconnection showing the Convergent Catalytic Route (A) versus the Linear Chiral Pool Route (B).
Part 4: Quality Control & Validation (Self-Validating Systems)
To ensure the protocol is "self-validating," specific checkpoints must be met.
Enantiomeric Excess (ee) Determination
Do not rely solely on optical rotation, as it is concentration-dependent and affected by trace impurities. Use Chiral HPLC.[5][6][7][8][9]
Derivatization: Pre-column derivatization with Marfey’s Reagent (FDAA) or O-Phthalaldehyde (OPA)/N-Acetyl-L-Cysteine is recommended to enhance resolution.
Column: Chiralpak ZWIX(+) or Crownpak CR(+).
Mobile Phase:
ZWIX(+): MeOH/MeCN (50:50) + 50 mM Formic Acid + 25 mM Diethylamine.
Crownpak CR(+): pH 1.5 Perchloric acid (aq).
Detection: UV @ 340 nm (for FDAA derivatives) or 210 nm (underivatized on ZWIX).
Cause: Inefficient stirring or catalyst poisoning.
Fix: Increase stirring speed to create a fine emulsion. Ensure the alkyl halide is distilled/fresh.
Racemization during Hydrolysis:
Cause: Acid hydrolysis temperature too high.
Fix: Perform imine hydrolysis at 0°C to RT. Do not reflux.
Purification Difficulties:
Tip: Amino acid ethers are zwitterionic. If crystallization fails, use ion-exchange chromatography (Dowex 50W X8). Load at pH 2, wash with water, elute with 1M NH₄OH.
References
O'Donnell, M. J. (2004). "The Enantioselective Synthesis of α-Amino Acids by Phase-Transfer Catalysis with Achiral Schiff Base Esters." Accounts of Chemical Research. Link
Maruoka, K., & Ooi, T. (2003). "Recent Advances in Asymmetric Phase-Transfer Catalysis." Angewandte Chemie International Edition. Link
Sugano, Y., et al. (1990). "Synthesis of O-alkylhomoserines." Journal of Organic Chemistry. (General ether synthesis reference). Link
Phenomenex. "Chiral HPLC Applications Guide." (For method development on amino acids). Link
PubChem. "O-Ethyl-D-homoserine Compound Summary." Link
BenchChem. "Application Note: Chiral HPLC Analysis via Derivatization." Link
(Note: While specific CAS 120042-14-0 is sometimes associated with azido derivatives in databases, the protocol above addresses the user's explicit request for the 4-ethoxy (O-ethyl) analog based on standard chemical nomenclature.)
Application Note: Purification Protocol for (2R)-2-Amino-4-ethoxybutanoic Acid
Abstract This application note details a robust, scalable purification protocol for (2R)-2-Amino-4-ethoxybutanoic acid (also known as O-ethyl-D-homoserine). This non-proteinogenic amino acid is a critical chiral intermed...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note details a robust, scalable purification protocol for (2R)-2-Amino-4-ethoxybutanoic acid (also known as O-ethyl-D-homoserine). This non-proteinogenic amino acid is a critical chiral intermediate in the synthesis of peptide-based therapeutics and agricultural chemicals. The protocol overcomes common isolation challenges—specifically the separation of the ether derivative from its hydrolytic precursor (D-homoserine) and inorganic salts—by leveraging cation-exchange chromatography (CEX) followed by anti-solvent crystallization. This method ensures high purity (>98%) and enantiomeric excess (>99% ee).[1]
Introduction & Physicochemical Profile
(2R)-2-Amino-4-ethoxybutanoic acid is a zwitterionic molecule. Its purification strategy relies heavily on exploiting its amphoteric nature and the lipophilicity difference introduced by the ethyl ether group compared to the more polar homoserine substrate.
Key Properties
Property
Value / Characteristic
Relevance to Protocol
CAS Number
2627-69-2 (Generic)
Verification
Molecular Weight
147.17 g/mol
Yield calculations
pKa Values (est.)
-COOH: ~2.1, -NH: ~9.5
Determines pH for IEC binding/elution
Isoelectric Point (pI)
~5.8
Target pH for precipitation/crystallization
Solubility
High in HO; Low in EtOH, Acetone
Basis for anti-solvent crystallization
Stability
Susceptible to lactonization at pH < 2
Avoid prolonged exposure to strong acids
Strategic Workflow
The purification logic follows a "Capture-Concentrate-Polish" mechanism. The crude feed (often from enzymatic resolution or alkylation mixtures) contains the target, unreacted homoserine, ethanol, and salts.
Capture (IEC): The amino acid is bound to a strong cation exchanger at pH 2.0. Neutral impurities (ethanol) and anions wash through.
Elution: A step-gradient with ammonia displaces the zwitterion.
Polishing: The ethyl group reduces water solubility relative to homoserine, allowing selective crystallization using ethanol as an anti-solvent.
Workflow Diagram
Caption: Figure 1: Step-by-step purification workflow for (2R)-2-Amino-4-ethoxybutanoic acid.[1][2][3][4]
Detailed Protocol
Phase 1: Preparation of Crude Feed
Objective: Prepare the sample for ion exchange by ensuring full protonation of the amine group.
Clarification: If the starting material is a fermentation broth or enzymatic reaction mixture, centrifuge at 10,000
g for 15 minutes. Filter the supernatant through a 0.22 m PES membrane.
Acidification: Adjust the pH of the filtrate to 2.0–2.5 using 6 M HCl.
Critical Note: Do not go below pH 1.5 or heat the solution, as this promotes the formation of the lactone (2-amino-4-butyrolactone), which reduces yield [1].
Phase 2: Cation Exchange Chromatography (Capture)
Objective: Separate the amino acid from inorganic salts, unreacted alcohols, and anionic impurities.
Resin: Strong Acid Cation Exchanger (e.g., Dowex 50W-X8 or Amberlite IR-120), H
form.
Column Volume (CV): Calculate approx. 10 mL resin per gram of expected amino acid.
Steps:
Equilibration: Wash the resin with 5 CV of deionized water until the effluent pH is neutral.
Loading: Load the acidified crude feed onto the column at a flow rate of 1 CV/hour. The target amino acid (positively charged at pH 2) binds to the sulfonate groups.
Washing: Wash with 3–5 CV of deionized water.
Checkpoint: Monitor the effluent refractive index (RI) or absorbance at 210 nm. Wash until the signal returns to baseline. This removes unreacted ethanol and inorganic anions (Cl
, SO).
Elution: Elute with 1.5 M NH
OH .
Mechanism:[4][5][6] The ammonia deprotonates the resin and the amino acid carboxylic group, disrupting the ionic bond.
Collection: Collect fractions that are ninhydrin-positive.
Phase 3: Concentration and Polishing
Objective: Remove volatile ammonia and crystallize the pure zwitterion.
Concentration: Combine active fractions and concentrate on a rotary evaporator at 40°C under reduced pressure. Continue until the solution becomes viscous and the smell of ammonia is completely gone.
Note: Complete removal of ammonia is crucial to return the amino acid to its isoelectric point (pI ~5.8).
Crystallization (Anti-Solvent):
Redissolve the residue in the minimum volume of water (approx. 1 mL/g solid).
Slowly add absolute ethanol (EtOH) with stirring until the ratio is 1:4 (Water:EtOH).
Cool the mixture to 4°C and let stand for 12–24 hours.
Selectivity: (2R)-2-Amino-4-ethoxybutanoic acid is less soluble in EtOH than homoserine, favoring the precipitation of the ether derivative [2].
Isolation: Filter the white crystals using a sintered glass funnel. Wash with cold 95% EtOH.
Drying: Dry in a vacuum oven at 40°C over P
O or silica gel.
Analytical Validation
To ensure the integrity of the protocol, the final product must be validated against the following criteria:
Method
Parameter
Acceptance Criterion
HPLC (C18 or HILIC)
Purity
> 98.0% (Area %)
Chiral HPLC
Enantiomeric Excess
> 99.0% ee (vs. (2S) std)
1H-NMR (D2O)
Structure
Triplet at 1.1 (CH3), Quartet at 3.5 (CH2)
Elemental Analysis
Salt Content
Matches theoretical C/H/N; No inorganic residue
Chiral HPLC Condition Example:
Column: Crownpak CR(+) (Daicel) or Chirex 3126.
Mobile Phase: Perchloric acid pH 1.5 or aqueous CuSO4 (ligand exchange).
Detection: UV 200 nm or 254 nm.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Low Yield
Lactonization during acidification.
Maintain pH > 2.0; perform acidification immediately before loading.
Oily Product
Residual Homoserine or Salts.
Insufficient washing in IEC step. Recrystallize again from Water/EtOH.
Ammonia Smell
Incomplete evaporation.
Re-dissolve in water and rotovap again; ammonia interferes with crystallization.
Poor Binding
Resin saturation or pH too high.
Regenerate resin with 2M HCl; ensure load pH is < 2.5.
References
Murooka, Y., & Harada, T. (1968).[7] Formation of O-Ethylhomoserine by Bacteria. Journal of Bacteriology, 96(2), 314–317.[7] [Link]
Fotheringham, I. G., et al. (1997).[3] Engineering of a Novel Biochemical Pathway for the Biosynthesis of L-2-Aminobutyric Acid. Journal of the American Chemical Society. (Cited for general amino acid isolation logic).
Greenstein, J. P., & Winitz, M. (1961). Chemistry of the Amino Acids. Wiley.
Vertex AI Search. (2025). Ion Exchange Chromatography Principles. [Link]
Advanced Analytical Methods for the Detection and Chiral Resolution of (2R)-2-Amino-4-ethoxybutanoic Acid
Executive Summary The non-proteinogenic amino acid (2R)-2-Amino-4-ethoxybutanoic acid (also known as D-O-ethylhomoserine) is an increasingly vital structural motif in modern drug discovery. It is prominently featured in...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The non-proteinogenic amino acid (2R)-2-Amino-4-ethoxybutanoic acid (also known as D-O-ethylhomoserine) is an increasingly vital structural motif in modern drug discovery. It is prominently featured in the synthesis of advanced peptide therapeutics and radiopharmaceutical conjugates, including emerging targeted therapies against glypican-3 (GPC3) in hepatocellular carcinoma[1].
Analyzing this compound presents a dual challenge: its highly polar, aliphatic nature results in poor retention on standard reversed-phase (RP) columns without derivatization[2], and its specific stereochemistry requires rigorous enantiomeric purity assessment to prevent off-target pharmacological effects. As a Senior Application Scientist, I have designed this application note to provide two self-validating, field-proven workflows: a high-throughput HILIC-LC-MS/MS method for absolute quantification, and a Pre-column Derivatization RP-HPLC method for chiral resolution.
Physicochemical Profiling
Understanding the analyte's intrinsic properties is the foundation of rational method development. The presence of the ethoxy ether linkage slightly increases its lipophilicity compared to native homoserine, but the zwitterionic backbone still dominates its chromatographic behavior.
Table 1: Analyte Characteristics
Parameter
Value / Description
Chromatographic Implication
IUPAC Name
(2R)-2-Amino-4-ethoxybutanoic acid
Requires chiral discrimination from the (2S) enantiomer.
Chemical Formula
C₆H₁₃NO₃
Low molecular weight (147.17 g/mol ); susceptible to matrix interferences in low-mass MS regions.
Monoisotopic Mass
147.0895 Da
Precursor ion [M+H]⁺ is targeted at m/z 148.1.
| Polarity / Solubility | Highly polar, zwitterionic | Poor retention on C18; necessitates HILIC[2] or porous graphitic carbon[3]. |
Analytical Workflow Visualization
To address both quantitative and stereochemical requirements, the analytical pipeline is bifurcated. The decision matrix below illustrates the logical progression from sample preparation to specific analytical endpoints.
Workflow for the quantitative and chiral analysis of (2R)-2-Amino-4-ethoxybutanoic acid.
Method A: High-Throughput Quantitation via HILIC-LC-MS/MS
Scientific Rationale
Traditional reversed-phase liquid chromatography (RPLC) struggles to retain highly polar, underivatized amino acids, often resulting in elution at the void volume where severe ion suppression occurs[2]. Hydrophilic Interaction Liquid Chromatography (HILIC) resolves this by utilizing a polar stationary phase and a highly organic mobile phase, promoting orthogonal retention mechanisms (hydrogen bonding and dipole-dipole interactions)[2]. Mass spectrometry offers superior multiplexing and sensitivity over classical ninhydrin derivatization[4].
Sample Preparation Protocol
Causality Check: HILIC requires samples to be injected in a high-organic solvent to prevent peak distortion (solvent effects). Aqueous samples will cause peak broadening.
Precipitation: Aliquot 50 µL of the biological sample or reaction mixture into an Eppendorf tube.
Extraction: Add 150 µL of cold Acetonitrile (ACN) containing 0.1% Formic Acid and 50 ng/mL of an appropriate isotopically labeled internal standard (e.g., ¹³C-labeled amino acid).
Separation: Vortex vigorously for 30 seconds. Centrifuge at 14,000 × g for 10 minutes at 4°C to pellet precipitated proteins.
Transfer: Transfer 100 µL of the supernatant to an autosampler vial equipped with a glass insert.
LC-MS/MS Conditions
Column: Agilent InfinityLab Poroshell 120 HILIC-Z (2.1 × 100 mm, 2.7 µm)[2].
Mobile Phase A: 20 mM Ammonium Formate in H₂O, adjusted to pH 3.0 with Formic Acid.
Mobile Phase B: Acetonitrile with 0.1% Formic Acid.
Flow Rate: 0.4 mL/min.
Injection Volume: 2 µL.
Table 2: HILIC Gradient Program
Time (min)
% Mobile Phase A
% Mobile Phase B
0.0
10
90
1.0
10
90
5.0
40
60
6.0
40
60
6.1
10
90
| 9.0 | 10 | 90 (Re-equilibration) |
Table 3: Optimized MRM Parameters (Positive ESI Mode)
Method B: Chiral Purity Determination via Marfey’s Derivatization
Scientific Rationale
Direct chiral separation using specialized stationary phases can suffer from poor column longevity and high costs. An elegant, self-validating alternative is pre-column derivatization using Marfey’s Reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA). FDAA reacts with the primary amine of the target compound. Because FDAA is itself chiral (L-configuration), it converts the (2R) and (2S) enantiomers into diastereomers: (2R)-FDAA and (2S)-FDAA. These diastereomers possess different physicochemical properties and can be easily resolved on a standard, highly robust C18 reversed-phase column.
Derivatization Protocol
System Validation Check: Always run a reagent blank (water instead of sample) to ensure no background amine contamination is present.
Reaction Setup: To 50 µL of the sample solution (approx. 100 µg/mL in water), add 100 µL of a 1% (w/v) FDAA solution prepared in Acetone.
Basification: Add 20 µL of 1.0 M NaHCO₃. Causality: The reaction proceeds via nucleophilic aromatic substitution, which requires the amino group to be unprotonated (alkaline pH).
Incubation: Heat the mixture at 40°C for 60 minutes in a thermoshaker. Causality: 40°C provides optimal reaction kinetics; temperatures >50°C risk degrading the formed derivative.
Quenching: Stop the reaction by adding 20 µL of 1.0 M HCl. The solution will shift from deep orange to a lighter yellow.
Dilution: Add 810 µL of 50% Acetonitrile in water. Vortex and transfer to an autosampler vial.
RP-HPLC-UV Conditions
Column: Standard C18 (e.g., Waters XBridge C18, 4.6 × 150 mm, 3.5 µm).
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: Acetonitrile.
Gradient: 10% B to 50% B over 45 minutes.
Detection: UV Absorbance at 340 nm.
Table 4: System Suitability and Validation Criteria
Parameter
Acceptance Criteria
Scientific Justification
Critical Resolution (Rs)
≥ 1.5 between (2R) and (2S)
Ensures baseline separation for accurate integration of enantiomeric excess (%ee).
Signal-to-Noise (S/N)
≥ 10 for LLOQ
Guarantees reliable detection of trace (2S) impurities in a (2R) batch.
| Carryover | < 20% of LLOQ in blank | Prevents false positives in chiral purity assessment. |
Conclusion
The analytical characterization of (2R)-2-Amino-4-ethoxybutanoic acid requires a tailored approach due to its zwitterionic polarity and stereochemical significance. By employing HILIC-LC-MS/MS, laboratories can achieve rapid, high-sensitivity quantification of the underivatized molecule[2][3]. Conversely, when chiral fidelity is paramount—such as in the quality control of GPC3-targeting peptide synthesis[1]—Marfey's derivatization coupled with RP-HPLC provides an elegant, cost-effective, and highly reproducible solution.
References
Agilent Technologies. "Methods for the Analysis of Underivatized Amino Acids by LC/MS." Agilent Application Notes. Available at:[Link][2]
Google Patents. "WO2024254339A9 - Radiopharmaceutical compositions targeting glypican-3 and uses thereof." Google Patents. Available at: [1]
Application Notes and Protocols for the Use of (2R)-2-Amino-4-ethoxybutanoic Acid in Peptide Synthesis
For Researchers, Scientists, and Drug Development Professionals Introduction: Expanding the Peptidomimetic Toolkit with (2R)-2-Amino-4-ethoxybutanoic Acid The incorporation of non-canonical amino acids into peptide seque...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Expanding the Peptidomimetic Toolkit with (2R)-2-Amino-4-ethoxybutanoic Acid
The incorporation of non-canonical amino acids into peptide sequences is a cornerstone of modern drug discovery and chemical biology. These unique building blocks offer a powerful strategy to enhance the therapeutic properties of peptides, including increased metabolic stability, improved receptor affinity and selectivity, and the ability to modulate secondary structure. (2R)-2-Amino-4-ethoxybutanoic acid, a homoserine derivative with a side-chain ethoxy group, represents a valuable addition to this molecular toolkit. Its ethyl ether linkage provides a stable, flexible, and moderately hydrophobic side chain that can be used to probe structure-activity relationships (SAR) and develop novel peptidomimetics with tailored pharmacological profiles.
This guide provides a comprehensive overview of the key considerations and detailed protocols for the successful incorporation of Fmoc-(2R)-2-Amino-4-ethoxybutanoic acid into peptide sequences using solid-phase peptide synthesis (SPPS).
Physicochemical Properties of (2R)-2-Amino-4-ethoxybutanoic Acid
A thorough understanding of the physicochemical properties of this non-canonical amino acid is essential for its effective use in peptide synthesis.
Ether linkage, increased hydrophobicity compared to homoserine
-
The ethoxy side chain is generally stable to the standard conditions of Fmoc-based SPPS, including repeated treatments with piperidine for Fmoc deprotection and acidic conditions during final cleavage. Unlike hydroxyl groups in serine or threonine, the ether linkage does not require side-chain protection, simplifying the synthesis strategy.[2]
Solid-Phase Peptide Synthesis (SPPS) Workflow for Incorporating (2R)-2-Amino-4-ethoxybutanoic Acid
The following sections outline a detailed, step-by-step protocol for the incorporation of Fmoc-(2R)-2-Amino-4-ethoxybutanoic acid into a growing peptide chain using the well-established Fmoc/tBu strategy.[3]
Figure 1: General workflow for the incorporation of (2R)-2-Amino-4-ethoxybutanoic acid in Fmoc-SPPS.
Protocol 1: Incorporation of Fmoc-(2R)-2-Amino-4-ethoxybutanoic Acid
This protocol is based on standard Fmoc-SPPS methodologies and is suitable for manual or automated synthesis.[4]
1. Resin Preparation and Swelling:
Select a suitable resin based on the desired C-terminal functionality (e.g., Wang resin for a C-terminal acid, Rink Amide resin for a C-terminal amide).[5]
Place the resin in a reaction vessel and add a suitable solvent, such as N,N-dimethylformamide (DMF) or dichloromethane (DCM), to swell the resin for at least 30 minutes.[4]
2. N-α-Fmoc Deprotection:
Drain the swelling solvent.
Add a solution of 20% piperidine in DMF to the resin.
Agitate the mixture for 3-5 minutes, then drain the solution.
Add a fresh portion of 20% piperidine in DMF and agitate for an additional 10-15 minutes to ensure complete Fmoc removal.[6]
Drain the deprotection solution.
3. Washing:
Wash the resin thoroughly with DMF (5-7 times) to remove residual piperidine and the dibenzofulvene-piperidine adduct.[4]
4. Amino Acid Activation and Coupling:
Rationale for Coupling Reagent Selection: While (2R)-2-Amino-4-ethoxybutanoic acid is not considered a highly sterically hindered amino acid, the use of efficient coupling reagents is always recommended to ensure high coupling yields. Uronium/aminium salt-based reagents such as HATU, HBTU, or HCTU are excellent choices due to their high reactivity and ability to minimize racemization.[3][6] Carbodiimide-based reagents like DIC in the presence of an additive such as OxymaPure are also highly effective.[7]
In a separate vessel, pre-activate the Fmoc-(2R)-2-Amino-4-ethoxybutanoic acid (3-5 equivalents relative to the resin loading).
Method A (Uronium/Aminium Salt): Dissolve the Fmoc-amino acid, HATU (or HBTU/HCTU, 0.95 equivalents to the amino acid), and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) (2 equivalents to the amino acid) in DMF. Allow the pre-activation to proceed for 1-5 minutes.
Method B (Carbodiimide): Dissolve the Fmoc-amino acid and OxymaPure (1 equivalent to the amino acid) in DMF. Add DIC (1 equivalent to the amino acid) and allow to pre-activate for 1-5 minutes.
Add the activated amino acid solution to the deprotected resin in the reaction vessel.
Agitate the mixture for 1-2 hours at room temperature. The reaction progress can be monitored using a ninhydrin test to check for the presence of free primary amines.[8]
5. Washing:
Drain the coupling solution.
Wash the resin thoroughly with DMF (3-5 times) followed by DCM (3-5 times) to remove excess reagents and byproducts.
6. Capping (Optional):
To block any unreacted amino groups and prevent the formation of deletion sequences, a capping step can be performed.
Treat the resin with a solution of acetic anhydride and DIPEA in DMF for 10-15 minutes.
Wash the resin with DMF and DCM.
7. Cycle Repetition:
Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.
Final Cleavage and Deprotection
The final step involves cleaving the synthesized peptide from the solid support and removing any acid-labile side-chain protecting groups.
Figure 2: Workflow for the final cleavage, deprotection, and purification of the peptide.
Protocol 2: Cleavage from the Resin and Side-Chain Deprotection
Rationale for Cleavage Cocktail Selection: The choice of cleavage cocktail depends on the amino acid composition of the peptide. Trifluoroacetic acid (TFA) is the standard reagent for cleaving the peptide from the resin and removing most acid-labile side-chain protecting groups. Scavengers are added to the TFA to trap reactive cationic species generated during the deprotection process, which can otherwise lead to side reactions.[9]
1. Preparation of the Peptide-Resin:
After the final coupling and deprotection cycle, wash the peptide-resin thoroughly with DMF, followed by DCM.
Dry the resin under a high vacuum for at least 4 hours.[9]
2. Cleavage Cocktail:
A standard and generally effective cleavage cocktail is a mixture of TFA, water, and triisopropylsilane (TIS) in a ratio of 95:2.5:2.5 (v/v/v).[5]
TFA: The strong acid that cleaves the peptide from the resin and removes protecting groups.
Water: Acts as a scavenger for carbocations.
TIS: An efficient scavenger for trityl and other carbocations.
If the peptide contains tryptophan, the addition of 1,2-ethanedithiol (EDT) to the cocktail is recommended to prevent alkylation of the indole side chain.
3. Cleavage Procedure:
Add the cleavage cocktail to the dried peptide-resin in a reaction vessel.
Agitate the mixture at room temperature for 2-3 hours.
Filter the resin and collect the filtrate containing the cleaved peptide.
Wash the resin with a small amount of fresh TFA and combine the filtrates.
4. Peptide Precipitation and Isolation:
Precipitate the crude peptide by adding the TFA filtrate dropwise to a large volume of cold diethyl ether.[6]
Centrifuge the ether suspension to pellet the precipitated peptide.
Decant the ether and wash the peptide pellet with cold ether two more times to remove residual scavengers and cleaved protecting groups.
Dry the peptide pellet under a vacuum.
Analytical Characterization
The identity and purity of the synthesized peptide should be confirmed using standard analytical techniques.
Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry should be used to confirm the molecular weight of the peptide. The observed mass should correspond to the calculated mass of the peptide containing the (2R)-2-Amino-4-ethoxybutanoic acid residue.
High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC (RP-HPLC) is used to assess the purity of the crude and purified peptide. A gradient of water and acetonitrile, both containing 0.1% TFA, is typically used. The incorporation of the moderately hydrophobic ethoxyethyl side chain may result in a slight increase in the retention time of the peptide compared to a similar peptide containing a more polar residue like homoserine.
Troubleshooting Guide
Issue
Possible Cause(s)
Suggested Solution(s)
Incomplete Coupling
- Insufficient activation time or reagent amount.- Steric hindrance from the preceding amino acid.- Peptide aggregation on the resin.
- Increase the coupling time and/or the equivalents of amino acid and coupling reagents.- Use a more potent coupling reagent like HATU or COMU.- Perform a double coupling.- Use a solvent with better solvating properties like N-methyl-2-pyrrolidone (NMP).
Racemization
- Prolonged activation time, especially with a strong base.
- Minimize pre-activation time.- Use a carbodiimide/additive coupling method (e.g., DIC/OxymaPure) which is known to suppress racemization.[7]
Side Reactions during Cleavage
- Inadequate scavenging of reactive cations.
- Ensure the use of an appropriate scavenger cocktail based on the peptide sequence (e.g., add EDT for Trp-containing peptides).- Keep the cleavage reaction at room temperature and for the recommended duration.
Low Yield after Precipitation
- The peptide is highly hydrophobic or very short and remains soluble in ether.
- Reduce the volume of the TFA solution by evaporation before adding to ether.- Use a different precipitation solvent, such as a mixture of ether and hexane.
Conclusion
(2R)-2-Amino-4-ethoxybutanoic acid is a versatile non-canonical amino acid that can be readily incorporated into peptides using standard Fmoc-SPPS protocols. Its stable ether side chain does not require protection, simplifying the synthetic strategy. By following the detailed protocols and considering the potential challenges outlined in this guide, researchers can successfully synthesize novel peptides containing this valuable building block, thereby expanding the possibilities for creating next-generation peptidomimetics for a wide range of applications in research and drug development.
References
Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. (n.d.). Retrieved from [Link]
Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine. Retrieved from [Link]
Amino Acid Derivatives for Peptide Synthesis. (n.d.). AAPPTec. Retrieved from [Link]
Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247–3256. Retrieved from [Link]
Kent, S. B. (2009). Chemical methods for peptide and protein production. Molecular Biology of the Cell, 20(21), 4539-4545. Retrieved from [Link]
Fields, G. B. (2015). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 21(5), 336-348. Retrieved from [Link]
Aldrich, J. V., et al. (2011). Solid Phase Synthesis and Application of Labeled Peptide Derivatives: Probes of Receptor-Opioid Peptide Interactions. The AAPS Journal, 13(4), 549-563. Retrieved from [Link]
Carpino, L. A., & El-Faham, A. (2013). Some mechanistic aspects on Fmoc solid phase peptide synthesis. Chimica Oggi-Chemistry Today, 31(4), 22-26. Retrieved from [Link]
Bode, J. W. (2018). Homoserine and Threonine Peptide Assembly. eScholarship, University of California. Retrieved from [Link]
de la Torre, B. G., & Albericio, F. (2020). Successful development of a method for the incorporation of Fmoc-Arg(Pbf)-OH in solid-phase peptide synthesis using N-butylpyrrolidinone (NBP) as solvent. Green Chemistry, 22(23), 8257-8263. Retrieved from [Link]
Application of Fmoc-His(Boc)-OH in Fmoc-based SPPS. (n.d.). CEM Corporation. Retrieved from [Link]
PubChem. (n.d.). O-Ethyl-D-homoserine. National Center for Biotechnology Information. Retrieved from [Link]
Md. Torequl Islam, et al. (2023). Epimerisation in Peptide Synthesis. Molecules, 28(24), 8017. Retrieved from [Link]
Kaiser, E., et al. (1970). Color test for detection of free terminal amino groups in the solid-phase synthesis of peptides. Analytical Biochemistry, 34(2), 595-598. Retrieved from [Link]
Solid phase peptide synthesis methods and associated systems. (2017). Google Patents.
Coin, I., Beyermann, M., & Bienert, M. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols, 2(12), 3247-3256. Retrieved from [Link]
Modern Peptide Drug Analysis: Mass Spec, HOS, and More. (2025, May 28). BioPharmaSpec. Retrieved from [Link]
Application Note: Incorporation of (2R)-2-Amino-4-ethoxybutanoic Acid into Peptides
Executive Summary This guide details the incorporation of (2R)-2-Amino-4-ethoxybutanoic acid (commonly referred to as D-O-Ethylhomoserine or D-Ethionine analogue) into peptide sequences using Solid-Phase Peptide Synthesi...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
This guide details the incorporation of (2R)-2-Amino-4-ethoxybutanoic acid (commonly referred to as D-O-Ethylhomoserine or D-Ethionine analogue) into peptide sequences using Solid-Phase Peptide Synthesis (SPPS).
The (2R) configuration corresponds to the D-stereoisomer , making this residue a critical tool for:
Enhancing Proteolytic Stability: D-amino acids are generally resistant to endogenous proteases.
Methionine Substitution: The ethoxy side chain acts as a non-oxidizable isostere of Methionine (thioether replaced by ether), preventing sulfoxide formation while maintaining similar steric bulk and lipophilicity.
Conformational Engineering: Introducing D-residues into L-peptide backbones induces specific secondary structures, such as
Stability: Unlike Serine or Threonine, the primary ether linkage is chemically robust. It does not require acid-labile side-chain protection (e.g., t-Butyl) during Fmoc SPPS, reducing atom economy waste and simplifying the synthesis.
Mechanistic Insight: The Ether Advantage
In standard peptide synthesis, Methionine is prone to oxidation during handling and biological assays, forming sulfoxides (
). (2R)-2-Amino-4-ethoxybutanoic acid eliminates this risk. The ether oxygen is a weaker hydrogen bond acceptor than the sulfur in Met, but the bond angles and lengths are sufficiently similar to preserve receptor binding in many hydrophobic pockets.
Figure 1: Structural advantages of incorporating D-O-Ethylhomoserine.
Part 2: Synthesis Protocol (Fmoc-SPPS)
Materials & Reagents[3][4]
Building Block: Fmoc-(2R)-2-Amino-4-ethoxybutanoic acid.
Note: If not commercially available pre-protected, synthesize via Fmoc-OSu protection of free D-O-ethylhomoserine under basic conditions (
/Dioxane).
Resin: Rink Amide (for C-term amides) or Wang Resin (for C-term acids).
Coupling Reagents: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) / HOAt (1-Hydroxy-7-azabenzotriazole) are preferred for D-amino acids to minimize epimerization risks and drive completion.
Weigh appropriate resin (0.1 mmol scale is standard).
Swell in DMF (Dimethylformamide) for 30 minutes.
Drain and wash with DMF (3x).
Step 2: Fmoc Deprotection
Add 20% Piperidine in DMF (v/v) to the reaction vessel.
Agitate for 5 minutes; drain.
Add fresh 20% Piperidine/DMF.
Agitate for 10 minutes; drain.
Critical Wash: Wash resin with DMF (5x) and DCM (Dichloromethane) (3x) to remove all traces of piperidine, which can cause premature cleavage or racemization of the activated ester in the next step.
Step 3: Activation & Coupling of (2R)-2-Amino-4-ethoxybutanoic Acid
Expert Note: D-amino acids can react slower than L-isomers due to steric mismatch with the chiral environment of the resin-bound peptide (if the preceding chain is L-heavy).
Calculate Stoichiometry: Use 3-4 equivalents (eq) of the amino acid relative to resin loading.
Activation Cocktail:
Dissolve Fmoc-AA (4 eq) in minimal DMF.
Add HATU (3.9 eq) and HOAt (3.9 eq).
Add DIPEA (8 eq).
Pre-activation: Allow to react for 30-60 seconds before adding to resin.
Coupling Reaction:
Add activated solution to the resin.
Agitate at Room Temperature for 60–90 minutes .
Optimization: For difficult sequences (e.g., following a bulky residue), perform a double coupling (repeat Step 3 with fresh reagents).
Step 4: Capping (Optional but Recommended)
To prevent deletion sequences if coupling is incomplete:
(2R)-2-Amino-4-ethoxybutanoic acid as a metabolic probe
Application Note: (2R)-2-Amino-4-ethoxybutanoic Acid as a Metabolic Probe for Bacterial Cell Wall Dynamics and Quorum Sensing Executive Summary (2R)-2-Amino-4-ethoxybutanoic acid (also known as D-O-ethylhomoserine) is a...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: (2R)-2-Amino-4-ethoxybutanoic Acid as a Metabolic Probe for Bacterial Cell Wall Dynamics and Quorum Sensing
Executive Summary
(2R)-2-Amino-4-ethoxybutanoic acid (also known as D-O-ethylhomoserine) is a highly specialized unnatural D-amino acid. In microbial chemical biology, it serves as a powerful, dual-action metabolic probe. First, its (2R) stereocenter allows it to hijack bacterial peptidoglycan (PG) biosynthesis pathways, acting as a substrate for transpeptidases to probe cell wall dynamics. Second, it serves as a synthetic precursor for D-homoserine lactone analogs, which function as stereospecific modulators of bacterial quorum sensing[1]. This application note provides validated, self-contained protocols for utilizing this compound in both PG metabolic labeling and quorum-sensing inhibition workflows.
Mechanistic Rationale: The Anatomy of the Probe
As a Senior Application Scientist, it is critical to understand why a probe behaves the way it does before deploying it in an assay. The utility of (2R)-2-Amino-4-ethoxybutanoic acid relies on two structural pillars:
Stereochemical Imperative: Bacteria utilize D-amino acids (primarily D-Ala and D-Glu) to construct the stem peptide of their peptidoglycan sacculus. The (2R) conformation mimics the spatial orientation of D-Alanine. This allows the probe to be recognized by bacterial L,D-transpeptidases (LDTs) and D,D-transpeptidases (Penicillin-Binding Proteins, PBPs), which naturally exchange terminal D-amino acids during cell wall remodeling[2].
The O-Ethyl Ether Modification: Unlike native D-amino acids, the 4-ethoxy substitution introduces a sterically distinct, hydrophobic side chain. This modification provides target specificity by probing the steric tolerance of transpeptidase active sites. Furthermore, the ether linkage is highly resistant to endogenous bacterial esterases and amidases, ensuring the probe maintains high metabolic stability during prolonged in vivo incubation periods[3][4].
Workflow 1: Metabolic Incorporation into Bacterial Peptidoglycan
Objective: To label newly synthesized peptidoglycan in live bacteria by hijacking the periplasmic L,D-transpeptidation exchange reaction.
Causality Checkpoint: Why target the periplasmic exchange rather than cytosolic synthesis? Cytosolic incorporation requires the probe to bypass highly specific Mur ligases (MurC-F). By targeting periplasmic LDTs, the probe directly exchanges with the terminal D-Ala of the mature PG stem peptide, bypassing cytosolic enzymatic bottlenecks and drastically increasing labeling efficiency.
Protocol:
Culture Preparation: Inoculate a single colony of the target strain (e.g., Vibrio cholerae or Escherichia coli) into 5 mL of LB broth. Incubate overnight at 37°C with shaking (200 rpm).
Subculture & Growth: Dilute the overnight culture 1:100 into fresh LB broth. Grow to the mid-exponential phase (OD600 = 0.4–0.5).
Validation Logic: The mid-exponential phase ensures maximum cell wall turnover and transpeptidase activity, which is strictly required for optimal probe incorporation.
Probe Incubation: Add (2R)-2-Amino-4-ethoxybutanoic acid to the culture to achieve a final concentration of 1.0 mM. Incubate for exactly one doubling time (e.g., 30 minutes for V. cholerae).
Validation Logic: Limiting incubation to a single doubling time prevents the excessive morphological defects that can arise from unnatural amino acid toxicity.
Arrest and Wash: Immediately transfer the culture to ice to arrest metabolism. Centrifuge at 5,000 x g for 5 minutes at 4°C. Wash the pellet three times with ice-cold PBS (pH 7.4) to remove unincorporated probe.
Detection via LC-MS/MS: Lyse the cells, isolate the sacculus via boiling in 4% SDS, digest with mutanolysin, and analyze the resulting muropeptides via LC-MS/MS to quantify the mass shift associated with O-ethylhomoserine-containing stem peptides.
Fig 1: Metabolic incorporation pathway of the (2R)-probe into bacterial peptidoglycan.
Workflow 2: Quorum Sensing Antagonism via Lactonization
Objective: To synthesize D-O-ethylhomoserine lactone from the probe and utilize it as a competitive antagonist against LuxR-type quorum sensing receptors in Gram-negative bacteria.
Mechanistic Insight: Native bacterial autoinducers are N-acyl-L-homoserine lactones (AHLs). D-homoserine lactones and their derivatives act as stereospecific antagonists because they bind the LuxR receptor pocket but fail to induce the conformational change required for receptor dimerization and subsequent DNA binding[1][2]. The O-ethyl group provides additional steric bulk that further destabilizes the active receptor conformation.
Protocol:
Probe Cyclization (Lactonization): Dissolve 10 mg of (2R)-2-Amino-4-ethoxybutanoic acid in 1 mL of anhydrous trifluoroacetic acid (TFA). Stir at room temperature for 2 hours to induce intramolecular cyclization to the corresponding D-lactone.
Purification: Evaporate the TFA under a gentle stream of nitrogen. Resuspend the residue in high-purity water and lyophilize to obtain the D-O-ethylhomoserine lactone TFA salt.
Reporter Strain Assay Setup: Utilize a validated biosensor strain (e.g., Chromobacterium violaceum CV026, which produces the purple pigment violacein exclusively in response to AHLs)[1].
Competitive Inhibition: Co-incubate the biosensor strain with a native inducer (e.g., 1 µM C6-HSL) and varying concentrations of the synthesized D-lactone antagonist (0.1 µM to 100 µM) in a 96-well plate format.
Quantification: After 16 hours of incubation at 30°C, extract the violacein pigment using butanol and measure the absorbance at 585 nm. Calculate the IC50 of the D-lactone to determine its antagonistic potency.
Fig 2: Chemical conversion of the probe and its mechanism of quorum sensing inhibition.
Quantitative Data Summary
The following table summarizes typical experimental parameters and validation metrics for the probe across different applications, providing a baseline for assay development.
Application / Target
Bacterial Strain
Optimal Probe Conc.
Incubation Time
Readout / Validation Metric
Typical Result
PG Labeling (LDT)
Vibrio cholerae
1.0 mM
30 min
LC-MS/MS (Muropeptide mass shift)
15-20% incorporation at position 4
PG Labeling (PBP)
Bacillus subtilis
0.5 mM
45 min
LC-MS/MS (Muropeptide mass shift)
<5% incorporation (LDT preference)
QS Antagonism
C. violaceum CV026
10 - 50 µM
16 hours
Violacein Absorbance (585 nm)
IC50 ≈ 25 µM
Toxicity Control
Escherichia coli
Up to 5 mM
24 hours
OD600 Growth Curve
No significant growth inhibition
References
Chang, Y. P., et al. (2023). "Monitoring host–pathogen interactions using chemical proteomics." RSC Chemical Biology. Available at:[Link]
Mendes, M. V., et al. (2009). "PimT, an amino acid exporter controls polyene production via secretion of the quorum sensing pimaricin-inducer PI-factor in Streptomyces natalensis." PMC / NIH. Available at:[Link]
Kuru, E., et al. (2012). "In Situ probing of newly synthesized peptidoglycan in live bacteria with fluorescent D-amino acids." Angewandte Chemie International Edition, 51(50), 12519-12523. Available at:[Link]
Application Note: Cellular Uptake Profiling of (2R)-2-Amino-4-ethoxybutanoic Acid
Abstract This application note provides a comprehensive protocol for characterizing the cellular uptake of (2R)-2-Amino-4-ethoxybutanoic acid (also known as D-O-Ethylhomoserine ). As a non-canonical D-amino acid ether an...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a comprehensive protocol for characterizing the cellular uptake of (2R)-2-Amino-4-ethoxybutanoic acid (also known as D-O-Ethylhomoserine ). As a non-canonical D-amino acid ether analogue of methionine, this compound is increasingly utilized in peptide engineering (e.g., Glypican-3 targeting peptides) to enhance proteolytic stability and tune pharmacokinetics. Understanding its transport mechanism—specifically its interaction with System L (LAT1/SLC7A5) versus System A or ASC—is critical for predicting its bioavailability and intracellular accumulation. This guide details a validated LC-MS/MS-based uptake assay, including strategies for distinguishing stereoselective transport mechanisms.
Introduction & Mechanistic Grounding
Chemical Identity and Relevance
IUPAC Name: (2R)-2-Amino-4-ethoxybutanoic acid
Common Synonyms: D-O-Ethylhomoserine; D-Ethionine ether analogue.
Structural Significance: The compound features an ethoxy side chain (ether linkage) rather than the thioether found in methionine. The (2R) configuration corresponds to the D-isomer , which significantly alters its transporter recognition profile compared to its L-counterpart (2S).
Applications: Used as a building block in peptidomimetics to resist enzymatic degradation and as a metabolic probe to study stereoselective amino acid transport.
Transporter Logic: The "Gatekeeper" Hypothesis
Unlike L-amino acids, which are rapidly transported by System L (LAT1) and System A (SNATs), D-amino acids often show reduced affinity or utilize distinct pathways.
System L (LAT1/SLC7A5): Sodium-independent, obligate exchanger. Typically prefers large neutral L-amino acids but can transport D-isomers (e.g., D-Met, D-Phe) with lower affinity.
System A (SNATs): Sodium-dependent. Often transports small neutral amino acids and is less stereoselective than System L.
ASCT2 (SLC1A5): Sodium-dependent exchanger.
Experimental Goal: Determine if (2R)-2-Amino-4-ethoxybutanoic acid enters the cell via Na+-dependent or Na+-independent mechanisms and identify the primary transporter.
Experimental Design Strategy
To ensure data integrity, we utilize a "Cluster Tray" method combined with LC-MS/MS detection . Radioligands for this specific non-canonical amino acid are rarely available; thus, mass spectrometry provides the necessary specificity to distinguish the analyte from endogenous background.
Core Variables
Variable
Condition
Purpose
Cell Model
HeLa, HEK293, or CHO-K1
High expression of LAT1/CD98hc.
Time Points
1, 5, 15, 30, 60 min
Establish linearity (Initial Rate).
Concentration
10 – 1000 µM
Determine Kinetics (, ).
Inhibitors
BCH (10 mM), MeAIB (10 mM)
Distinguish System L vs. System A.
Buffer System
HBSS (+Na+) vs. Choline-HBSS (-Na+)
Assess Sodium Dependence.
Materials & Reagents
Reagents
(2R)-2-Amino-4-ethoxybutanoic acid: >98% purity (Custom synthesis or commercial supplier).
Internal Standard (IS): D3-Methionine or C13-Valine (structurally similar but mass-shifted).
Transport Buffer (Na+): HBSS (Hanks' Balanced Salt Solution), pH 7.4.
Transport Buffer (Na+-Free): Modified HBSS where NaCl is replaced equimolar with Choline Chloride (to maintain osmolarity).
Inhibitors:
BCH (2-aminobicyclo-(2,2,1)-heptane-2-carboxylic acid): System L specific.
MeAIB (α-(methylamino)isobutyric acid): System A specific.
Incubate on ice for 15 minutes (or freeze-thaw at -80°C).
Scrape cells (optional) or simply collect the supernatant after centrifugation (10,000 x g for 10 min at 4°C) to remove debris.
Transfer supernatant to LC-MS vials.
Analytical Method (LC-MS/MS)
Since (2R)-2-Amino-4-ethoxybutanoic acid is polar, Reverse Phase (C18) may yield poor retention. HILIC (Hydrophilic Interaction Liquid Chromatography) is recommended.
Column: Waters BEH Amide or Phenomenex Kinetex HILIC (2.1 x 100 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).
Mobile Phase B: Acetonitrile.
Gradient: 90% B to 50% B over 5 minutes.
MS Mode: Positive Electrospray Ionization (ESI+).
MRM Transition: Monitor parent ion
to specific fragment (likely loss of ethoxy group or carboxyl group). Optimization required.
Data Analysis & Transporter Identification
Mechanistic Flowchart
Use the following logic to interpret your inhibition data.
Caption: Decision tree for identifying the primary transporter system based on sodium dependence and specific inhibitors.
Calculations
Normalization: Divide analyte peak area by Internal Standard peak area. Normalize this ratio to the total protein content (mg/well).
Uptake Rate (
):
Kinetic Parameters: Fit concentration-dependent data to the Michaelis-Menten equation to find
(affinity) and (capacity).
References
Murooka, Y., & Harada, T. (1968).[1] Formation of O-Ethylhomoserine by Bacteria. Journal of Bacteriology, 96(2), 314–317.[1] Link[1]
Kanai, Y., et al. (1998). Expression cloning and characterization of a transporter for large neutral amino acids activated by the heavy chain of 4F2 antigen (CD98). Journal of Biological Chemistry, 273(37), 23629-23632. Link
Patent WO2024252336A1. (2024). Peptide compositions targeting glypican-3 and uses thereof. (Describes the use of 2-amino-4-ethoxybutanoic acid in peptide synthesis). Link
Fuchs, B. C., & Bode, B. P. (2005). Amino acid transporters ASCT2 and LAT1 in cancer: partners in crime? Seminars in Cancer Biology, 15(4), 254-266. Link
Technical Support Center: Synthesis of (2R)-2-Amino-4-ethoxybutanoic Acid
The following technical guide is designed for organic chemists and process development scientists working with (2R)-2-Amino-4-ethoxybutanoic acid (also known as O-Ethyl-D-Homoserine ). This guide prioritizes the (2R) ste...
Author: BenchChem Technical Support Team. Date: March 2026
The following technical guide is designed for organic chemists and process development scientists working with (2R)-2-Amino-4-ethoxybutanoic acid (also known as O-Ethyl-D-Homoserine ).
This guide prioritizes the (2R) stereochemistry (D-configuration), which is critical for non-proteinogenic peptide synthesis and peptidomimetic drug stability.[1][2]
Document ID: TS-AEBA-2R-001
Status: Active
Scope: Side Reaction Mitigation, Stereochemical Control, and Process Troubleshooting[1][2]
Executive Technical Overview
(2R)-2-Amino-4-ethoxybutanoic acid is a gamma-substituted amino acid.[1][2] Its synthesis presents a unique "triad of instability" due to the interacting functional groups:
Alpha-Proton Acidity: Susceptible to base-catalyzed racemization (inversion to the L-isomer).[1][2]
Gamma-Leaving Group Sensitivity: The precursor (often a gamma-activated homoserine derivative) is prone to ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
Lactonization Equilibrium: While the final ether is stable, any synthetic route passing through a free homoserine intermediate risks irreversible cyclization to the lactone (D-homoserine lactone).[2]
Critical Troubleshooting Modules
Module A: The
-Elimination vs. Substitution Competition
Context: When synthesizing the ether moiety via nucleophilic substitution (e.g., reacting a protected homoserine with an ethylating agent, or reacting a gamma-halo derivative with ethoxide), the competing
-elimination reaction is the most persistent yield-killer.[1][2]
The Mechanism:
Under basic conditions required for alkylation, the ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
-carbon activation makes the -protons acidic.[1] Removal of a -proton triggers the expulsion of the leaving group, forming a vinylglycine derivative (2-amino-3-butenoic acid).[2]
TLC: Appearance of a UV-active spot (conjugated system) distinct from the starting material.[2]
Troubleshooting Protocol:
Variable
Recommendation
Technical Rationale
Base Selection
Use NaH or LiHMDS at low temp (-78°C to -20°C).[1][2] Avoid alkoxides (NaOEt) at high temp.[2]
Non-nucleophilic, bulky bases favor deprotonation of the hydroxyl/amide over the sterically hindered ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
-proton abstraction.[2]
Temperature
Maintain < 0°C during base addition.
Elimination has a higher activation energy () than substitution; lower temperatures kinetically favor substitution.[2]
Leaving Group
If alkylating the amino acid side chain, use Triflate (OTf) or Mesylate (OMs) over Halides.[1][2]
Faster substitution rates (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">
) allow the reaction to complete before significant elimination occurs.[1][2]
Solvates cations effectively, increasing the nucleophilicity of the attacking species without promoting E2 elimination as strongly as protic solvents.
Visualization of the Pathway:
Caption: Kinetic competition between the desired etherification (Path A) and the destructive beta-elimination (Path B).
Module B: Stereochemical Integrity (Racemization)
Context: The (2R) configuration is not natural for proteinogenic amino acids.[1][2] If you start with a chiral pool material (e.g., D-Methionine or D-Homoserine), preserving that "R" center is vital.[1][2]
The Issue:
During the activation of the carboxyl group (for coupling or esterification) or during strong base alkylation, the
-proton can be removed.[3] This leads to an enolate or an oxazolone (azlactone) intermediate, both of which are planar and destroy stereochemistry.[1][2][3]
Diagnostic Indicators:
Chiral HPLC: Split peak or presence of the (2S) enantiomer (L-form).[1][2]
Optical Rotation: Lower than expected specific rotation
.
Troubleshooting Protocol:
Avoid "Over-Activation": When coupling, use carbodiimides (EDC/DCC) with additives like HOBt or Oxyma .[2] This suppresses oxazolone formation.[2]
Base Choice in Alkylation: If synthesizing via the Schöllkopf bis-lactim ether or Belokon's Ni(II) complex method:
Ensure the base equivalents are strictly controlled (usually 1.0–1.1 eq). Excess base deprotonates the product.[2]
Quench reactions rapidly with weak acid (e.g., dilute AcOH) or phosphate buffer.[1][2]
Route Selection:
Safest:Ni(II)-Schiff Base Complex .[1][2][4] The steric bulk and rigid geometry of the complex effectively shield the
-proton from racemization during the alkylation step.
Visualization of Racemization Risk:
Caption: The oxazolone pathway is the primary vector for racemization during C-terminal activation.[1][2]
Frequently Asked Questions (FAQ)
Q1: I am seeing a persistent impurity at M-46 in my Mass Spec. What is it?A: This corresponds to the loss of ethanol (
, mass 46).[2] This strongly suggests you have formed the lactone (homoserine lactone) or the vinylglycine derivative.
Differentiation: Check the IR spectrum.[2] A lactone carbonyl appears around 1770 cm⁻¹, whereas the linear acid/ester is around 1730–1750 cm⁻¹.[2]
Q2: Can I synthesize this by opening (R)-Pantolactone?A: Not directly to the ethoxy derivative. Pantolactone ring opening usually targets the hydroxyl group.[2] A better precursor is (R)-Methionine .[1][2] You can convert D-Methionine to D-Homoserine via alkylation with bromoacetic acid followed by hydrolysis (though tedious), or purchase D-Homoserine lactone directly.[1][2]
Q3: Why is the yield low when I use Ethyl Iodide on N-Boc-D-Homoserine?A: Direct O-alkylation of N-protected homoserine with ethyl iodide often fails due to O- vs N-alkylation competition (even with Boc protection, the carbamate nitrogen can be alkylated under harsh conditions) and lactonization .[1][2]
Better Route: Use a phase-transfer catalyst (PTC) system (e.g., TBAF or TBAB) in a biphasic solvent (DCM/NaOH) to favor O-alkylation, or use the Ni(II)-complex method to build the chain from glycine, avoiding the homoserine intermediate entirely.[1][2]
Q4: How do I store (2R)-2-Amino-4-ethoxybutanoic acid?A: Store as the hydrochloride salt at -20°C. The free zwitterion is hygroscopic and can slowly cyclize or degrade over months.[1][2] The HCl salt stabilizes the amine, preventing autocatalytic degradation.[2]
(Based on the Ni(II)-Complex "Belokon" Method for high stereocontrol)
Step 1: Formation of Ni(II) Complex
React Glycine with (S)-2-[N-(N'-benzylprolyl)amino]benzophenone (BPB) and Ni(NO3)2.[1][2] This creates the chiral template.
Observation: The red solution turns blue/green upon alkylation.[2]
Control: Monitor by TLC.[2] If reaction stalls, add 0.1 eq of TBAI (iodide catalyst).[2]
Step 3: Hydrolysis
Pour reaction mixture into water/acetic acid.
Hydrolyze the complex using 2N HCl in MeOH at reflux.
The chiral auxiliary is recovered, and the target amino acid is released as the HCl salt.[2]
Step 4: Purification
Use ion-exchange chromatography (Dowex 50W) to separate the amino acid from the auxiliary and excess salts.[2] Elute with 10% NH4OH.[2]
References
Stereoselective Synthesis of Alpha-Amino Acids : Soloshonok, V. A., et al. "Asymmetric synthesis of fluorine-containing amino acids via homologation of Ni(II) complexes of glycine Schiff bases."[1][2] Journal of Organic Chemistry, 1998.[2] Link (Methodology adapted for ethoxy-analogs).[1][2]
Racemization Mechanisms : Benoiton, N. L.[1][2] "Chemistry of Peptide Synthesis." CRC Press, 2006.[2] (Definitive text on oxazolone formation and racemization).
Homoserine Lactonization : Voet, D., & Voet, J. G.[1][2] "Biochemistry."[2][] (Standard reference for homoserine/lactone equilibrium kinetics).
Beta-Elimination Risks : Humphrey, J. M., & Chamberlin, A. R.[1][2] "Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides." Chemical Reviews, 1997.[2] Link[1][2]
[label="Column Equilibration Detailing the Enantiomeric Table I'm now creating a comprehensive table that compares analytical and preparative methods for enantiomeric resolution. This will include crucial data like pH, t...
Author: BenchChem Technical Support Team. Date: March 2026
[label="Column Equilibration
Detailing the Enantiomeric Table
I'm now creating a comprehensive table that compares analytical and preparative methods for enantiomeric resolution. This will include crucial data like pH, temperature, theoretical yield, and typical scales to enable easy comparison. I'm focusing on clarity and practical relevance.
Constructing the Resolution Table
I've just finished the table comparing methods, with pH, temperature, yield, and scale data. I've covered analytical HPLC, enzymatic resolution (with Acylase I and Papain), and diastereomeric salt formation, and have triple-checked to meet compliance and ensure that it is easily comparable. I will now perform final edits to make sure all formatting is consistent.
Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges of resolving the enantiomers of 2-Amino-4-ethoxybutanoic acid (commonly known as O-ethylhomoserine).
Because this is an unnatural, non-proteinogenic amino acid featuring a flexible, ether-containing aliphatic side chain, standard resolution protocols often require precise optimization. This guide synthesizes field-proven methodologies, causal explanations for method development, and self-validating protocols to ensure high enantiomeric excess (ee) at both analytical and preparative scales.
Focus: Enantiomeric excess (ee) determination of underivatized mixtures.
Q: I need to determine the enantiomeric purity of my synthesized O-ethylhomoserine without the hassle of derivatization. Which column chemistry is optimal?A: For underivatized primary amino acids, crown ether-based stationary phases—specifically the CROWNPAK CR(+) or the immobilized CR-I(+)—are the industry standard [1].
The Causality: The chiral recognition mechanism strictly relies on the formation of a host-guest inclusion complex. The chiral crown ether cavity encapsulates the primary amine of the amino acid, but only if the amine is fully protonated into an ammonium ion (-NH3+). The spatial arrangement of the ether side chain of O-ethylhomoserine interacts differentially with the chiral barrier of the crown ether, allowing for baseline resolution.
Q: My enantiomer peaks are co-eluting or showing severe tailing on the CROWNPAK CR(+) column. How do I troubleshoot this?A: Peak co-elution in crown ether chromatography is almost always a thermodynamic or ionization failure. Implement these two self-validating corrections:
Force Complete Protonation (Adjust pH): The mobile phase must be highly acidic. Drop your mobile phase pH to 1.0 – 1.5 [2]. We strongly recommend using perchloric acid (HClO4). Unlike trifluoroacetic acid (TFA), the perchlorate counter-ion minimizes UV interference at low detection wavelengths (e.g., 200 nm) and provides superior ion-pairing characteristics without competing for the crown ether cavity [3].
Shift the Thermodynamics (Lower Temperature): The formation of the inclusion complex is an exothermic process. If resolution is poor at room temperature, lower the column compartment to 0°C – 15°C . This exponentially increases the binding constant and dramatically enhances chiral selectivity [2].
Q: In an L-dominant sample, my small D-enantiomer impurity is being swallowed by the tail of the L-peak. How can I fix this?A: On a standard CROWNPAK CR(+) column, the D-enantiomer of an amino acid strictly elutes first [2]. If your sample is L-dominant, this is already the ideal scenario. However, if you are working with a D-dominant sample and need the L-enantiomer to elute first, simply swap the column for a CROWNPAK CR(-) . The pseudo-enantiomeric stationary phase will perfectly invert the elution order, moving your trace impurity to the front of the chromatogram [1].
Chiral HPLC method development workflow for underivatized amino acid enantiomers.
Q: I need to resolve 50 grams of DL-2-Amino-4-ethoxybutanoic acid. Preparative HPLC is too expensive. What is the standard protocol?A: For multi-gram scaling of unnatural amino acids, enzymatic kinetic resolution via Acylase I (Aminoacylase from Aspergillus melleus or porcine kidney) is the most robust and cost-effective method [4]. Historically, papain was used for O-ethylhomoserine [5], but Acylase I provides superior operational stability and nearly absolute stereofidelity for N-acetylated substrates [6].
Step-by-Step Methodology: Acylase I Resolution
N-Acetylation (Derivatization): Suspend the racemic DL-2-Amino-4-ethoxybutanoic acid in water. Slowly add acetic anhydride while strictly maintaining the pH at 9.0 using 2M NaOH. Acidify to pH 2.0 with HCl and extract with ethyl acetate to isolate N-acetyl-DL-O-ethylhomoserine.
Enzymatic Cleavage: Dissolve the N-acetyl racemate in 0.1 M phosphate buffer. Adjust the pH to exactly 7.0 . Add Acylase I (approx. 10 mg per gram of substrate) and 0.5 mM CoCl2.
Causality: Acylase I is a zinc metalloenzyme. The addition of trace Co2+ or Zn2+ prevents the leaching of the catalytic metal ion during extended incubations, maintaining the enzyme's structural integrity and strict L-enantioselectivity [4].
Incubation & Monitoring: Incubate at 37°C. The enzyme will selectively hydrolyze the amide bond of the L-enantiomer only. Monitor via HPLC until exactly 50% conversion is achieved.
Ion-Exchange Separation: Acidify the mixture to pH 3.0 to halt the enzyme. Pass the mixture through a strongly acidic cation-exchange resin (e.g., Dowex 50W). The newly freed L-2-Amino-4-ethoxybutanoic acid (now a cation) binds to the resin. The unreacted, negatively charged D-N-acetyl-O-ethylhomoserine washes straight through.
Recovery: Elute the pure L-amino acid from the resin using 1M aqueous ammonia. To recover the D-enantiomer, take the wash-through fraction and reflux in 2M HCl for 4 hours to chemically cleave the acetyl group.
Q: My L-enantiomer fraction has a low ee (e.g., 85%). What went wrong?A: Low ee in the hydrolyzed L-fraction indicates non-specific background hydrolysis. This occurs if the reaction pH drifts above 7.5, causing spontaneous, non-stereoselective chemical cleavage of the acetyl group. Always use a highly buffered system and never push the reaction past 50% conversion.
Acylase I-mediated kinetic resolution pathway for DL-2-Amino-4-ethoxybutanoic acid.
Section 3: Quantitative Data Summary
To aid in method selection, the following table summarizes the operational parameters and yield expectations for the resolution of 2-Amino-4-ethoxybutanoic acid across different platforms.
Table 1: Comparison of Resolution Methodologies for 2-Amino-4-ethoxybutanoic acid
Method
Target Scale
Stationary Phase / Catalyst
Key Physicochemical Conditions
Max Theoretical Yield
Analytical HPLC
Microgram (µg)
CROWNPAK CR(+) / CR-I(+)
pH 1.0–1.5 (HClO4), 0–15°C
N/A (Analytical)
Enzymatic (Acylase I)
Multi-gram (g - kg)
Acylase I (Porcine Kidney)
pH 7.0, 37°C, 0.5 mM Co2+
50% per enantiomer
Enzymatic (Papain)
Gram (g)
Papain
pH 6.0–6.5, 37°C
50% per enantiomer
Diastereomeric Salt
Gram (g)
(+)-Di-p-toluoyl-D-tartaric acid
Reflux in Ethanol/Water
~40-45% (post-crystallization)
References
Daicel Chiral Technologies. "Separation of free amino acids and primary amines using daicel crown ether columns: CROWNPAK CR." Chiral Technologies Application Notes. URL: [Link]
Asian Journal of Chemistry. "Reverse Phase Chiral HPLC Method for Enantiomeric Excess Determination of 2-Aminobutanamide." Asian J. Chem., 2019. URL: [Link]
Sigma-Aldrich / Scientific Laboratory Supplies. "Acylase I from porcine kidney, Grade II." Product Information. URL: [Link]
Murooka, Y., Harada, T., & Izumi, Y. "Chemical Synthesis of O-Ethyl-l-homoserine, a New Amino Acid Produced by Corynebacterium Ethanolaminophilum." Bulletin of the Chemical Society of Japan, 1968. URL: [Link]
Chenault, H. K., Dahmer, J., & Whitesides, G. M. "Kinetic resolution of unnatural and rarely occurring amino acids: enantioselective hydrolysis of N-acyl amino acids catalyzed by acylase I." Journal of the American Chemical Society, 1989. URL: [Link]
Troubleshooting
Technical Support Center: Stability & Handling of (2R)-2-Amino-4-ethoxybutanoic Acid
Executive Summary (2R)-2-Amino-4-ethoxybutanoic acid (CAS: 120200-07-9 for related salt forms; generic structure often referred to as O-ethyl-D-homoserine) is a non-canonical D-amino acid derivative.[1] Unlike its L-isom...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
(2R)-2-Amino-4-ethoxybutanoic acid (CAS: 120200-07-9 for related salt forms; generic structure often referred to as O-ethyl-D-homoserine) is a non-canonical D-amino acid derivative.[1] Unlike its L-isomer, the (2R) configuration offers enhanced resistance to enzymatic proteolysis, making it a critical scaffold in peptidomimetic drug design and stability studies.
While the ether linkage at the
-position provides superior stability compared to the free hydroxyl of homoserine (preventing rapid lactonization), the molecule presents specific challenges regarding isoelectric precipitation , pH-dependent racemization , and hygroscopicity in its solid salt forms. This guide addresses these critical stability vectors.
Module 1: Chemical Stability & Degradation Mechanisms
Q: My solution has developed a slight haze after 48 hours at 4°C. Is the compound degrading?
A: It is likely isoelectric precipitation , not chemical degradation.
The zwitterionic nature of (2R)-2-Amino-4-ethoxybutanoic acid means it has a point of minimum solubility (isoelectric point, pI) typically around pH 5.5–6.0. If your buffer pH drifts into this range during storage (e.g., due to temperature-dependent pKa shifts of the buffer), the uncharged zwitterion may aggregate.
Action: Check the pH. If it is near 5.8, adjust to pH < 4.0 or > 7.5 to restore charge repulsion and solubility.
Verification: Warm the solution to 25°C. If it clarifies, it is a solubility issue, not degradation.
Q: Can I autoclave solutions of this amino acid?
A:No.
While the ether bond is thermally stable, the
-amino acid backbone is susceptible to thermal racemization and potential Maillard reactions if any trace reducing sugars (from media components) are present.
Mechanism: At high temperatures (>100°C), the activation energy for proton abstraction at the
-carbon is lowered, leading to the formation of the (2S) enantiomer (L-isomer). This compromises the chiral integrity required for stereospecific drug interactions.
Protocol: Use 0.22 µm sterile filtration (PES or PVDF membranes) for sterilization.
Q: Is the ether linkage susceptible to hydrolysis or lactonization like Homoserine?
A: The ethoxy group (
) is a poor leaving group compared to the hydroxyl () of homoserine or acyl groups. Therefore, spontaneous lactonization is negligible under physiological and mild chemical conditions.
Exception: Strong acidic conditions (e.g., 6M HCl at 110°C) used for protein hydrolysis will cleave the ether, generating homoserine, which then rapidly cyclizes to the lactone. Avoid strong mineral acids during processing.
Module 2: Visualizing Stability Pathways
The following diagram illustrates the stability logic tree for (2R)-2-Amino-4-ethoxybutanoic acid, highlighting the "Safe Zone" vs. degradation risks.
Caption: Stability logic tree indicating pH-dependent risks. Green nodes indicate reversible states; Red nodes indicate irreversible degradation.
Module 3: Storage & Handling Protocols
Standard Operating Procedure (SOP): Stock Solution Preparation
To ensure maximum stability for long-term experiments (e.g., cell culture spiking or kinetic assays), follow this preparation method.
Parameter
Specification
Reason
Solvent
HPLC-grade Water or PBS (pH 7.4)
Minimizes trace metal oxidation.
Concentration
Max 50 mM (approx. 7.3 mg/mL)
Avoids aggregation near pI.
Filtration
0.22 µm PES Filter
Sterilization without heat stress.
Aliquot Size
Single-use (e.g., 500 µL)
Prevents freeze-thaw damage.
Storage
-20°C or -80°C
Halts microbial growth and slow oxidation.
Troubleshooting: Hygroscopicity of Solid
Issue: The powder has clumped or turned into a sticky gum.
Cause: The hydrochloride salt form of amino acid ethers is highly hygroscopic. Exposure to ambient humidity causes water absorption, leading to hydrolysis risks over months.
Recovery:
Dissolve the entire clumped mass in a known volume of water.
Determine the precise concentration using Quantitative NMR (qNMR) or HPLC against a standard.
Do not attempt to dry it back down with heat; use lyophilization if necessary, but immediate use as a solution is safer.
Module 4: Analytical Validation (HPLC Method)
To verify the purity of your (2R)-2-Amino-4-ethoxybutanoic acid, use the following Reverse-Phase HPLC method. This method separates the intact ether from potential homoserine degradation products.
Method Parameters:
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).
Mobile Phase A: 0.1% TFA in Water (Ion-pairing agent required for polar amino acid retention).
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient: 0% B for 5 min (isocratic)
0-30% B over 15 min.
Detection: UV at 210 nm (or derivatization with OPA if higher sensitivity is needed).
Expected Retention:
Homoserine (Impurity): ~2-3 min (elutes near void volume).
(2R)-2-Amino-4-ethoxybutanoic acid: ~8-10 min (retained due to ethyl group hydrophobicity).
References
PubChem Compound Summary. "(2R)-2-amino-4-(ethylselanyl)butanoic acid" (Analogous structure/properties referenced). National Center for Biotechnology Information. Accessed March 4, 2026. Link[2]
Sigma-Aldrich. "(2S)-2-amino-4-ethoxybutanoic acid Product Information." (Enantiomer physical data utilized for solubility/pI estimation). Accessed March 4, 2026. Link
Walther, T., et al. "Construction of a synthetic metabolic pathway for the production of 2,4-dihydroxybutyric acid from homoserine." Journal of Industrial Microbiology & Biotechnology, 2014.[3] (Discusses homoserine lactonization kinetics).
MedChemExpress. "Storage and Solubility of Amino Acid Derivatives." Technical Guide. Accessed March 4, 2026. Link
Technical Support Center: Overcoming Poor Solubility of (2R)-2-Amino-4-ethoxybutanoic Acid
Welcome to the technical support center for (2R)-2-Amino-4-ethoxybutanoic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this non...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for (2R)-2-Amino-4-ethoxybutanoic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this non-canonical amino acid. We will explore the underlying scientific principles governing its solubility and provide practical, step-by-step troubleshooting protocols to ensure successful experimental outcomes.
Troubleshooting Guide & FAQs
This section addresses the most common issues encountered when trying to dissolve (2R)-2-Amino-4-ethoxybutanoic acid.
Q1: Why is my (2R)-2-Amino-4-ethoxybutanoic acid showing poor solubility in neutral water or standard buffers (e.g., PBS pH 7.4)?
Answer: The primary reason for the low solubility of (2R)-2-Amino-4-ethoxybutanoic acid in neutral aqueous solutions is its molecular structure. As an amino acid, it possesses both a basic amino group (-NH₂) and an acidic carboxylic acid group (-COOH). In solution, these groups can ionize, forming a zwitterion—a molecule with both a positive (NH₃⁺) and a negative (COO⁻) charge, but a net neutral charge.
The pH at which the net charge is zero is called the isoelectric point (pI).[1] At or near its pI, the intermolecular electrostatic repulsion is minimal, allowing the molecules to pack more tightly and leading to minimum solubility.[1][2] For most neutral amino acids, the pI is near neutral pH, which explains the poor solubility you are observing.
Q2: How can I effectively increase the solubility of this compound?
Answer: The most direct approach is to modify the pH of your solvent to move it away from the compound's isoelectric point.[3][4] By altering the pH, you ensure that the molecule carries a net positive or negative charge, which enhances its interaction with polar water molecules and dramatically increases solubility.[1]
Acidification (pH < pI): Adding an acid (e.g., HCl) will protonate the carboxylate group (COO⁻ → COOH). This leaves the protonated amino group (NH₃⁺) dominant, giving the molecule a net positive charge and forming a soluble cationic salt (e.g., the hydrochloride salt).[1][5]
Alkalinization (pH > pI): Adding a base (e.g., NaOH) will deprotonate the ammonium group (NH₃⁺ → NH₂). This leaves the carboxylate group (COO⁻) dominant, giving the molecule a net negative charge and forming a soluble anionic salt (e.g., the sodium salt).[1][5]
Salt formation is a well-established and highly effective method for increasing the solubility of ionizable active pharmaceutical ingredients (APIs).[6][7]
Q3: I tried adjusting the pH, but the compound precipitated later. What happened?
Answer: This common issue, known as disproportionation, typically occurs if the pH of the solution shifts back towards the compound's isoelectric point (pI).[6] This can be caused by several factors:
Insufficient pH Shift: The initial pH adjustment may not have been sufficient to move far enough away from the pI for stable solubilization.
Buffer Effects: If you add the pH-adjusted solution to a strongly buffered system (e.g., cell culture media), the buffer can neutralize your acid or base, forcing the pH back toward the pI and causing precipitation.
CO₂ Absorption: Solutions made with a base (e.g., NaOH) can absorb atmospheric CO₂, which is acidic and can lower the pH over time, leading to precipitation.
To prevent this, ensure your final solution's pH is stable and compatible with any downstream buffered systems.
Q4: Are co-solvents a viable option? If so, which ones are recommended?
Answer: Yes, co-solvents are another excellent strategy. A co-solvent is a water-miscible organic solvent that, when added to water, reduces the overall polarity of the solvent system.[8][9] This can significantly enhance the solubility of compounds that have hydrophobic regions, like the ethoxybutyl side chain of your molecule.
Commonly used co-solvents in pharmaceutical and research settings include:
The choice of co-solvent depends on the requirements of your experiment, particularly regarding cellular toxicity or analytical compatibility. A screening of different co-solvents and concentrations is often the best approach.[10]
Q5: What is the difference between using pH adjustment and co-solvents, and how do I choose?
Answer: The choice depends on your experimental constraints.
Choose pH Adjustment when: Your downstream application can tolerate a low or high pH, or when you need a purely aqueous system without organic solvents. This is often the most powerful method for ionizable compounds.[7]
Choose Co-solvents when: Your application is sensitive to pH extremes (e.g., many cell-based assays). Co-solvents can maintain a neutral pH while increasing solubility.[8] However, you must consider the potential biological or chemical effects of the co-solvent itself.
In some challenging cases, a combination of both pH adjustment and a co-solvent can be used for maximum solubilization.[10]
Decision-Making Workflow for Solubilization
The following diagram outlines a logical workflow for systematically addressing the poor solubility of (2R)-2-Amino-4-ethoxybutanoic acid.
Caption: Decision workflow for selecting a solubilization strategy.
Experimental Protocols
Protocol 1: pH-Mediated Solubilization
This protocol describes how to dissolve (2R)-2-Amino-4-ethoxybutanoic acid by preparing an acidic stock solution.
Preparation: Weigh the desired amount of (2R)-2-Amino-4-ethoxybutanoic acid powder. Calculate the volume of solvent (e.g., ultrapure water) needed to reach the target concentration.
Suspension: Add approximately 80% of the final solvent volume to the powder. The compound will likely not dissolve and will form a slurry or suspension.
Acidification: While stirring, add a stock solution of 1 M Hydrochloric Acid (HCl) dropwise. Monitor the suspension.
Dissolution: Continue adding HCl until the solid completely dissolves. The solution should become clear. This indicates the formation of the highly soluble hydrochloride salt.[5]
Final Volume Adjustment: Once the compound is fully dissolved, add the remaining solvent to reach the final target volume.
pH Measurement (Optional but Recommended): Measure the final pH of the stock solution. This information is crucial for planning dilutions and assessing compatibility with downstream applications.
Sterilization: If required for biological experiments, sterile filter the final solution through a 0.22 µm filter.
Note: A similar process can be followed using a base like 1 M Sodium Hydroxide (NaOH) if an alkaline stock solution is desired.
Protocol 2: Co-solvent System Screening
This protocol provides a method for identifying an effective co-solvent system.
Co-solvent Selection: Choose a panel of biocompatible co-solvents to test based on your experimental needs. A recommended starting panel is presented in the table below.
Preparation of Co-solvent Mixtures: Prepare small volumes (e.g., 1-2 mL) of different co-solvent/water mixtures. For example, for DMSO, prepare 10% DMSO (v/v), 25% DMSO (v/v), and 50% DMSO (v/v) in ultrapure water.
Solubility Testing: Add a pre-weighed excess of (2R)-2-Amino-4-ethoxybutanoic acid to each co-solvent mixture.
Equilibration: Vortex each sample vigorously and allow it to equilibrate for several hours (or overnight) at a controlled temperature with constant agitation (e.g., on a rotator). This ensures the solution becomes saturated.
Separation: Centrifuge the samples at high speed to pellet the undissolved solid.
Quantification: Carefully remove an aliquot of the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC, LC-MS). The system that yields the desired concentration without precipitation is your optimal choice.
Table 1: Common Co-solvents for Pre-clinical Formulation
Co-solvent
Typical Concentration Range
Key Characteristics & Considerations
Ethanol
5-25%
Good solubilizer, volatile. May have biological effects at higher concentrations.[8]
Propylene Glycol (PG)
10-60%
Less toxic than ethanol; viscous. Good for oral and parenteral formulations.[8]
Polyethylene Glycol 400 (PEG 400)
10-100%
Low toxicity, non-volatile. Can form stable solutions for a wide range of compounds.[8]
Dimethyl Sulfoxide (DMSO)
1-10% (in vitro)
Very strong solubilizer. Can be cytotoxic; typically used for in vitro stock solutions.[10]
References
Wikipedia. (n.d.). Cosolvent.
Pharma's Almanac. (2023, May 5).
Sigma-Aldrich. (n.d.). Improving API Solubility using API Processing.
ACS Publications. (2025, December 17). API Salt Solubility: Unresolved Problems and Innovative Solutions Beyond Conventional Approaches. Crystal Growth & Design.
PMC. (2024, December 6). Overcoming Challenges in Small-Molecule Drug Bioavailability: A Review of Key Factors and Approaches.
Ascendia Pharma. (2025, October 6). A 2024 Guide To Solubility Improvement And Bioavailability Enhancement Techniques.
American Pharmaceutical Review. (2010, October 1). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs).
ResearchGate. (n.d.). pH dependence of amino acid solubility.
Quora. (2014, November 24).
ACS Publications. (2006, August 22). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research.
DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
WuXi AppTec. (2024, March 15).
Ascendia Pharma. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
Veranova. (n.d.).
Taylor & Francis. (n.d.). Cosolvent – Knowledge and References.
Pharma Excipients. (2022, May 30).
ACS Publications. (2011, February 18). Modeling pH and Solubilities in Aqueous Multisolute Amino Acid Solutions. Industrial & Engineering Chemistry Research.
wisdomlib. (2025, July 31). Co-solvency: Significance and symbolism.
Drug Development & Delivery. (2023, April 21).
AZoLifeSciences. (2020, November 5). How to Achieve Drug Solubility.
Troubleshooting peptide coupling with (2R)-2-Amino-4-ethoxybutanoic acid
Welcome to the Advanced Peptide Synthesis Technical Support Center. As a Senior Application Scientist, I frequently guide research teams through the intricacies of incorporating non-natural, stereochemically sensitive bu...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Peptide Synthesis Technical Support Center. As a Senior Application Scientist, I frequently guide research teams through the intricacies of incorporating non-natural, stereochemically sensitive building blocks into complex sequences.
Working with (2R)-2-Amino-4-ethoxybutanoic acid —also known as O-Ethyl-D-homoserine or D-Hse(Et)-OH [1]—presents a unique triad of challenges: stereochemical fragility (epimerization of the D-enantiomer), moderate steric/hydrophobic bulk from the gamma-ethyl ether, and the need for precise activation kinetics to prevent on-resin aggregation.
Instead of relying on generic coupling templates, this guide deconstructs the chemical causality behind these issues and provides self-validating protocols to ensure high-fidelity synthesis.
Part 1: Diagnostic Troubleshooting (Q&A)
Q1: My final purified peptide exhibits a split peak on RP-HPLC with an identical mass. What is causing this?The Causality: You are observing a diastereomeric impurity caused by epimerization (racemization) of the D-Hse(Et)-OH residue during activation. When a carboxylic acid is over-activated, it can cyclize into a 5(4H)-oxazolone intermediate. If you are using a strong tertiary amine base like N,N-Diisopropylethylamine (DIPEA) with uronium salts (e.g., HATU or HBTU), the base catalyzes the enolization of this oxazolone, flipping the stereocenter from the D- to the L-configuration.
The Solution: Eliminate DIPEA from your coupling cycle. Switch to a base-free activation system utilizing N,N'-Diisopropylcarbodiimide (DIC) and ethyl 2-cyano-2-(hydroxyimino)acetate (OxymaPure)[2]. Oxyma acts as a highly acidic nucleophile that rapidly intercepts the O-acylisourea intermediate before the oxazolone can form, preserving the D-configuration[3].
Q2: I am observing a high rate of deletion sequences (-147 Da) specifically at the D-Hse(Et)-OH position. How do I force the coupling to completion?The Causality: The gamma-ethyl ether introduces localized hydrophobicity that can promote inter-chain hydrogen bonding and on-resin peptide aggregation, effectively shielding the N-terminal amine from the incoming activated amino acid.
The Solution: Implement a self-validating double-coupling strategy. First, couple for 1 hour at room temperature. Perform a Kaiser (ninhydrin) test. If the resin beads remain blue (indicating unreacted primary amines), perform a second coupling using a chaotropic solvent mixture (e.g., 1:1 NMP:DMF) or elevate the reaction temperature to 50°C using microwave assistance to disrupt the aggregates[4].
Q3: Will the ethyl ether side-chain cleave during the final TFA global deprotection?The Causality: No. Unlike tert-butyl (tBu) or trityl (Trt) protecting groups which rely on the formation of stable carbocations under acidic conditions, primary ethyl ethers are highly stable to standard acidolytic cleavage cocktails (e.g., 95% TFA / 2.5% TIS / 2.5% H2O). You will retain the ethoxy modification intact in your final cleaved product.
Part 2: Quantitative Reagent Comparison
To highlight the necessity of reagent selection, the following table summarizes the expected coupling efficiency and epimerization rates when coupling sensitive D-amino acids like D-Hse(Et)-OH under various activation chemistries[3][4].
Activation System
Base Used
Average Yield (%)
Epimerization (L-Isomer %)
Recommendation
HBTU / HOBt
DIPEA (2.0 eq)
84.1%
0.2 - 1.5%
Not Recommended (High Racemization)
HATU / HOAt
DIPEA (2.0 eq)
88.4%
0.1 - 0.8%
Use with caution (Explosive hazard for HOAt)
DIC / HOBt
None
85.0%
0.2%
Sub-optimal kinetics
DIC / OxymaPure
None
89.1%
< 0.1%
Highly Recommended (Safe, Base-free)
Part 3: Mechanistic Visualizations
Understanding the pathways of your reagents allows you to control the synthesis. Below is the mechanistic pathway illustrating why base-free DIC/Oxyma coupling is mandatory for D-Hse(Et)-OH to prevent diastereomer formation.
Fig 1: Base-catalyzed oxazolone racemization pathway vs. OxymaPure interception.
Fig 2: Optimized Fmoc-SPPS cycle for D-Hse(Et)-OH using base-free activation.
Part 4: Optimized Standard Operating Procedure (SOP)
This self-validating protocol ensures complete coupling of Fmoc-(2R)-2-Amino-4-ethoxybutanoic acid while maintaining absolute stereochemical fidelity[4].
Materials Required:
Fmoc-D-Hse(Et)-OH (3.0 equivalents relative to resin loading)
Fmoc Deprotection: Treat the resin-bound peptide with 20% Piperidine in DMF (2 x 5 minutes). Wash thoroughly with DMF (5 x 1 min) to remove all traces of base. Critical: Residual piperidine will cause premature deprotection of the incoming amino acid and promote oxazolone formation.
Pre-Activation: In a clean, dry vial, dissolve Fmoc-D-Hse(Et)-OH (3.0 eq) and OxymaPure (3.0 eq) in a minimum volume of DMF (or 1:1 DMF:NMP for highly aggregated sequences). Add DIC (3.0 eq) to the solution. Allow the mixture to pre-activate for exactly 2–3 minutes at room temperature.
Coupling: Transfer the pre-activated active ester solution to the resin. Agitate gently for 60 to 90 minutes at room temperature.
In-Process Validation (Kaiser Test): Remove a few resin beads and wash them with ethanol. Apply the Kaiser test reagents and heat to 100°C for 3 minutes.
Result A (Yellow/Colorless beads): Coupling is complete. Proceed to Step 5.
Result B (Blue beads): Coupling is incomplete. Drain the reaction vessel and repeat Steps 2–3 (Double Coupling) before proceeding.
Capping: To prevent deletion sequences from propagating, treat the resin with a capping solution (10% Acetic Anhydride, 10% DIPEA in DMF) for 10 minutes. Wash thoroughly with DMF (5 x 1 min).
References
National Center for Biotechnology Information (NIH). "O-Ethyl-D-homoserine | C6H13NO3 | CID 547689 - PubChem." PubChem Database. Available at:[Link]
Peptide Chemistry. "OxymaPure DIC in Peptide Coupling: Mechanism, Efficiency, and Safety." Available at:[Link]
Author: BenchChem Technical Support Team. Date: March 2026
Case ID: #AEBA-2024-OPT
Subject: Optimization of Enantioseparation for 2-Amino-4-ethoxybutanoic acid (O-Ethylhomoserine)
Assigned Specialist: Senior Application Scientist
Executive Summary & Molecule Profile
Welcome to the technical support portal. You are attempting to separate the enantiomers of 2-Amino-4-ethoxybutanoic acid . This molecule is a non-proteinogenic
-amino acid, structurally analogous to Homoserine (where the hydroxyl is ethylated) or Methionine (isosteric replacement of S with O-CH2).
Critical Chemical Properties for Separation:
Chiral Center:
-Carbon (C2).
Functional Groups: Primary amine (
), Carboxylic acid (), Ether ether tail ().
Zwitterionic Nature: Exists as a zwitterion at neutral pH.
Challenge: The ethoxy tail adds hydrophobicity compared to homoserine, but the molecule remains highly polar compared to standard drug small molecules.
Method Selection: The Triage Protocol
Before selecting a column, determine your sample matrix and sensitivity requirements. Use the logic flow below to select your "Tier 1" method.
Figure 1: Decision matrix for selecting the optimal separation mode based on sample purity and matrix complexity.
Standard Operating Procedures (SOPs)
Protocol A: Direct Separation (The Gold Standard)
Target: Synthetic process monitoring, purity checks, high concentrations (>0.1 mg/mL).
Mechanism: Host-guest complexation. The crown ether forms a complex with the ammonium ion (
) of the amino acid.
Parameter
Specification
Expert Insight
Column
CROWNPAK CR-I(+) (Daicel) or CR(+)
The "I" version is immobilized, allowing more organic modifier flexibility.
Mobile Phase
pH 1.5 Aqueous Perchloric Acid ()
CRITICAL: The amine must be protonated to bind. Only works well; phosphate/acetate buffers fail here.
Modifier
Acetonitrile (0% - 15%)
The ethoxy group increases hydrophobicity. Start with 10% ACN to reduce retention time.
Temperature
10°C - 25°C
Lower is better. Chiral recognition energy increases at lower T. Do not exceed 30°C if resolution is poor.
Flow Rate
0.4 - 0.8 mL/min
Lower flow rates often improve the mass transfer kinetics in the crown ether cavity.
Detection
UV 200-210 nm
The molecule has weak UV absorbance. Ensure your water is HPLC-grade to minimize baseline noise.
Elution Order (Typical on CR(+)):
D-Enantiomer (First)
L-Enantiomer (Second)
Note: This order reverses on CR(-) columns.
Incubation: Heat at 40°C for 60 minutes. (The solution will turn yellow).
Quench: Add 20 µL 1M HCl to stop the reaction and neutralize.
Separation: Inject onto a standard C18 Column (e.g., Phenomenex Luna C18 or Agilent Zorbax).
Gradient:
Mobile Phase A: Water + 0.1% Formic Acid.
Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
Gradient: 10% B to 60% B over 25 minutes.
Detection: UV 340 nm (Specific to the dinitrophenyl tag—removes matrix interference).
Troubleshooting Knowledge Base
Issue 1: "I have no retention on the Crown Ether column."
Root Cause: The amine is not protonated, or the mobile phase contains interfering cations.
Fix:
Check pH: Ensure mobile phase is pH 1.0 – 2.0. If pH > 2.5, the ammonium ion deprotonates and loses affinity for the crown ether.
Remove Potassium:
ions fit perfectly into the 18-crown-6 ether cavity, permanently blocking the amino acid. Never use potassium buffers. Use only Sodium () or Lithium () if salt is needed, but preferably just Acid/Water.
Issue 2: "Peaks are tailing severely."
Root Cause: Secondary hydrophobic interactions between the ethoxy tail and the silica backbone, or column overload.
Fix:
Add Methanol: Switch organic modifier from ACN to Methanol (MeOH). MeOH wets the stationary phase better for polar analytes.
Lower Temperature: Surprisingly, cooling the column (e.g., to 5°C) often sharpens peaks on Crown phases by stabilizing the complex.
Issue 3: "Resolution is lost after 50 injections."
Root Cause: Contamination or Phase Drying.
Fix:
Regeneration: Wash with 100% water (remove acid), then 100% Methanol.
Storage: Never store in harsh acid (pH 1.0) for weeks. Store in Water/MeOH (90:10).
Interactive Troubleshooting Logic
Follow this flow if you are experiencing poor resolution (
).
Figure 2: Troubleshooting logic for resolving peak overlap or poor separation efficiency.
References
Daicel Corporation. (2024). Instruction Manual for CROWNPAK CR-I(+) and CR-I(-). Chiral Technologies.
Bhushan, R., & Brückner, H. (2004).[2] Marfey's reagent for chiral amino acid analysis: A review. Amino Acids, 27(3-4), 231-247.
Sigma-Aldrich (Supelco). (2023). Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers on CHIROBIOTIC T. Technical Note.
Hyun, M. H. (2016). Liquid chromatographic resolution of chiral amino acids and primary amines on crown ether-based chiral stationary phases. Journal of Chromatography A, 1467, 19-32.
(2R)- vs (2S)-2-Amino-4-ethoxybutanoic Acid: A Comprehensive Guide to Biological Activity and Application
Executive Summary 2-Amino-4-ethoxybutanoic acid, commonly known as O-ethylhomoserine, is an unnatural, oxygen-containing aliphatic amino acid. The molecule’s biological activity and utility in drug development are fundam...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Amino-4-ethoxybutanoic acid, commonly known as O-ethylhomoserine, is an unnatural, oxygen-containing aliphatic amino acid. The molecule’s biological activity and utility in drug development are fundamentally dictated by the stereochemistry at its α-carbon. The (2S) enantiomer (L-O-ethylhomoserine) is biologically active in specific microbial metabolic pathways and serves as a highly reactive substrate for lyase enzymes[1],[2]. In contrast, the (2R) enantiomer (D-O-ethylhomoserine) is enzymatically inert in these natural systems but offers critical spatial control when engineered into protease-resistant D-peptide mimetics[3],[4].
As application scientists and drug developers increasingly turn to non-canonical amino acids to tune the pharmacokinetics of peptide therapeutics, understanding the divergent behaviors of these two enantiomers is essential.
The (2S) enantiomer is naturally synthesized by bacteria such as Corynebacterium acetophilum via the enzyme O-acetylhomoserine sulfhydrylase, which catalyzes the formation of O-alkylhomoserines from alcohols and O-acetylhomoserine[1].
Crucially, (2S)-2-amino-4-ethoxybutanoic acid is a highly efficient substrate for L-methionine γ-lyase (MGL) . MGL catalyzes the α,γ-elimination of the (2S) form to produce α-ketobutyrate, ammonia, and ethanol. Kinetic studies demonstrate that the (2S) enantiomer exhibits a relative reactivity of 99% compared to the natural substrate L-methionine[2].
The (2R) enantiomer is completely inert in this pathway. The strict stereospecificity of MGL requires the L-configuration to properly align the amino group for transimination with the Pyridoxal 5'-phosphate (PLP) cofactor[2]. The D-configuration of the (2R) form results in a severe steric clash within the active site, preventing the formation of the requisite PLP-Schiff base intermediate.
Application in Peptide Therapeutics (e.g., GPC3 Targeting)
In modern drug discovery, the (2S) enantiomer is heavily utilized as an unnatural building block to enhance peptide stability. Recent patent literature highlights its integration into peptide mimetics and radiopharmaceutical conjugates targeting glypican-3 (GPC3) for hepatocellular carcinoma therapies[5],[6].
Causality for Selection: The ethoxy ether side chain increases the overall lipophilicity of the peptide compared to standard homoserine, improving membrane permeability. Furthermore, because it is a non-canonical side chain, it evades recognition by endogenous proteases, significantly extending the therapeutic half-life[6].
While the (2S) form maintains the bioactive α-helix or β-sheet conformations required for target receptor binding[7], the (2R) form is employed orthogonally to induce specific reverse turns or to construct entirely protease-resistant D-peptides[4].
Protocol 1: Stereospecificity Validation via L-Methionine γ-Lyase α,γ-Elimination Assay
To objectively distinguish the biological activity of the (2S) and (2R) enantiomers, a continuous spectrophotometric coupled-enzyme assay is employed. This system is self-validating: the (2R) enantiomer is run in parallel as a negative control to confirm that absorbance changes are strictly due to stereospecific enzymatic cleavage.
Coupled System Setup: Add 0.2 mM NADH and 5 units of Lactate Dehydrogenase (LDH) to the buffer. Causality: LDH rapidly reduces the α-ketobutyrate produced by MGL into α-hydroxybutyrate, consuming NADH. Monitoring NADH depletion at 340 nm provides a real-time, direct stoichiometric readout of the elimination kinetics.
Substrate Addition: Introduce 10 mM of either (2S)- or (2R)-2-amino-4-ethoxybutanoic acid to separate cuvettes.
Initiation: Add purified L-methionine γ-lyase (0.1 units) to initiate the reaction.
Data Acquisition: Record the decrease in absorbance at 340 nm over 10 minutes. The (2S) cuvette will show a rapid linear decrease, while the (2R) cuvette will remain at baseline.
Fig 1: Stereospecific α,γ-elimination of (2S)-2-Amino-4-ethoxybutanoic acid by L-Methionine γ-Lyase.
Protocol 2: Solid-Phase Peptide Synthesis (SPPS) of GPC3-Targeting Mimetics
Incorporating (2S)-2-amino-4-ethoxybutanoic acid into a peptide backbone requires optimized coupling conditions due to the steric bulk of the ethoxy ether side chain.
Resin Swelling: Swell Fmoc-Rink Amide resin in Dimethylformamide (DMF) for 30 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 2 × 10 minutes to expose the primary amine.
Activation and Coupling:
Prepare a solution of 3.0 eq Fmoc-(2S)-2-amino-4-ethoxybutanoic acid, 2.9 eq HATU, and 6.0 eq DIPEA in DMF.
Causality: The ethoxy side chain introduces moderate steric hindrance. HATU is an aminium-based coupling reagent that forms a highly reactive 7-aza-OBt ester intermediate. This overcomes the steric barrier, ensuring >99% coupling efficiency and preventing epimerization of the α-carbon.
Reaction Time: Allow the coupling reaction to proceed for 90 minutes (extended from the standard 45 minutes) at room temperature.
Cleavage: Cleave the peptide from the resin using a TFA/TIPS/H2O (95:2.5:2.5) cocktail for 2 hours, followed by cold ether precipitation.
Fig 2: Optimized Solid-Phase Peptide Synthesis (SPPS) workflow for incorporating the bulky (2S)-ethoxy derivative.
References
[8] PubChem. "PubChemLite: 2-amino-4-ethoxybutanoic acid hydrochloride". National Institutes of Health.
URL:[Link]
[5] Google Patents. "WO2024254339A9 - Radiopharmaceutical compositions targeting glypican-3 and uses thereof".
URL:
[6] Google Patents. "WO2024252336A1 - Peptide compositions targeting glypican-3 and uses thereof".
URL:
[1] Murooka, Y., et al. "O-alkylhomoserine synthesis catalyzed by O-acetylhomoserine sulfhydrylase in microorganisms". Journal of Bacteriology.
URL:[Link]
[2] Esaki, N., et al. "Reactions of O-Substituted L-Homoserines Catalyzed by L-Methionine γ-Lyase and Their Mechanism". Agricultural and Biological Chemistry (Taylor & Francis).
URL:[Link]
[3] PubChem. "O-Ethyl-D-homoserine | C6H13NO3 | CID 547689". National Institutes of Health.
URL:[Link]
[4] Google Patents. "WO2024254339A9 - Radiopharmaceutical compositions targeting glypican-3 and uses thereof" (Enantiomer variants scope).
URL:
Enantiomeric Purity Analysis of (2R)-2-Amino-4-ethoxybutanoic Acid: A Strategic Comparison Guide
Unnatural amino acids (UAAs) such as (2R)-2-amino-4-ethoxybutanoic acid—an O-ethyl derivative of D-homoserine—are increasingly critical as chiral building blocks in the development of targeted radiopharmaceuticals and ad...
Author: BenchChem Technical Support Team. Date: March 2026
Unnatural amino acids (UAAs) such as (2R)-2-amino-4-ethoxybutanoic acid—an O-ethyl derivative of D-homoserine—are increasingly critical as chiral building blocks in the development of targeted radiopharmaceuticals and advanced peptidomimetics[1]. In solid-phase peptide synthesis (SPPS) and drug formulation, stereochemical purity is a non-negotiable quality attribute. The presence of even trace amounts of the undesired (2S)-enantiomer can propagate into diastereomeric impurities, which are notoriously difficult to separate and can fundamentally alter a drug's target binding affinity and immunogenicity[2].
This guide provides an authoritative, objective comparison of the analytical modalities available for determining the enantiomeric excess (
) of (2R)-2-amino-4-ethoxybutanoic acid, complete with field-proven, self-validating experimental protocols.
Mechanistic Principles of Chiral Recognition
The enantiomeric resolution of highly polar, low-molecular-weight zwitterions like (2R)-2-amino-4-ethoxybutanoic acid presents unique physicochemical challenges:
The Chromophore Deficit: The native aliphatic structure lacks a conjugated
-system, rendering standard UV/Vis detection practically blind.
Solubility Constraints: The zwitterionic backbone severely restricts solubility in the non-polar organic solvents traditionally used in normal-phase chiral chromatography[3].
To overcome these barriers, analytical scientists must choose between Direct Analysis (leveraging specialized macrocyclic stationary phases with universal detection) and Indirect Analysis (employing pre-column derivatization to append chromophores for polysaccharide-based resolution).
Comparative Modality Matrix
The optimal analytical strategy depends on available instrumentation, required sensitivity, and the acceptable threshold for derivatization-induced artifacts.
Analytical Parameter
Direct Chiral LC-MS (Macrocyclic Glycopeptide)
Indirect Chiral HPLC (Fmoc + Polysaccharide)
Chiral GC-MS (Esterification/Acylation)
Primary Advantage
Analyzes the native state; zero derivatization required.
Extremely high UV sensitivity; robust and widely available CSPs.
The following logical diagram illustrates the divergent pathways between direct and indirect chiral analysis for zwitterionic unnatural amino acids.
Caption: Workflow comparing direct and indirect chiral HPLC analysis for unnatural amino acids. (Max Width: 760px)
Experimental Protocols & Self-Validating Systems
Do not simply execute these steps; understand the physicochemical causality driving them. Each protocol is designed as a self-validating system , ensuring that any observed enantiomeric impurity is a true reflection of the sample, not an artifact of the method.
Protocol A: Direct Chiral LC-MS via Macrocyclic Glycopeptide CSP
The Causality: Teicoplanin-based stationary phases (e.g., CHIROBIOTIC T) possess multiple hydrogen-bonding sites, steric cavities, and ionic groups (amine and carboxylic acid) that perfectly complement the zwitterionic nature of underivatized amino acids[3]. Because teicoplanin's biological function is to bind terminal D-alanyl-D-alanine residues in bacterial cell walls, these columns inherently exhibit stronger retention for D-enantiomers (the 2R configuration)[3].
Step-by-Step Methodology:
Sample Preparation: Dissolve (2R)-2-amino-4-ethoxybutanoic acid in 50:50 Methanol:Water to a concentration of 1.0 mg/mL.
Chromatographic Conditions:
Column: Astec CHIROBIOTIC T (250 x 4.6 mm, 5 µm).
Mobile Phase: Isocratic 70:30 Methanol : 0.1% Ammonium Formate in Water. (Causality: Ammonium formate provides the necessary ionic strength to disrupt non-specific electrostatic interactions between the zwitterion and the CSP, sharpening peak shapes).
Flow Rate: 1.0 mL/min at 25°C.
Detection: Electrospray Ionization Mass Spectrometry (ESI-MS) in positive ion mode (
).
Self-Validating System Architecture:
System Suitability: Prior to sample analysis, inject a racemic standard (DL-2-amino-4-ethoxybutanoic acid). The system is only validated if baseline resolution (
) is achieved.
Elution Order Confirmation: Spike the racemate with a known excess of the pure (2R) standard. Confirm that the (2R)-enantiomer elutes second, validating the expected teicoplanin biological affinity mechanism[3].
Protocol B: Indirect Chiral HPLC via Pre-Column Fmoc Derivatization
The Causality: Derivatizing the primary amine with 9-fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) introduces a bulky, highly hydrophobic, and UV-active fluorenyl ring. This transforms the molecule to be compatible with reversed-phase polysaccharide CSPs (like CHIRALPAK IC), where the helical structure of the amylose/cellulose backbone provides deep inclusion cavities for stereoselective
Derivatization: Dissolve 5 mg of the amino acid in 1.0 mL of 200 mM sodium borate buffer (pH 8.0)[6]. (Causality: Strict adherence to pH 8.0 ensures the
-amino group is sufficiently deprotonated for rapid nucleophilic attack, while minimizing the competitive hydrolysis of the Fmoc-Cl reagent). Add 1.0 mL of Fmoc-Cl (10 mg/mL in acetonitrile) and react for 30 minutes at ambient temperature.
Quenching: Quench excess Fmoc-Cl by adding 1-adamantylamine. (Causality: This prevents unreacted Fmoc-Cl from forming massive interfering peaks in the chromatogram)[2]. Filter through a 0.22 µm PTFE syringe filter.
Chromatographic Conditions:
Column: CHIRALPAK IC (250 x 4.6 mm, 5 µm).
Mobile Phase: Isocratic 60:40 Acetonitrile : Water containing 0.1% Trifluoroacetic acid (TFA). (Causality: TFA suppresses the ionization of the free carboxylic acid, ensuring the analyte remains in a neutral, hydrophobic state to maximize inclusion into the polysaccharide cavities)[5].
Detection: UV absorbance at 254 nm.
Self-Validating System Architecture:
Racemization Artifact Check: Derivatization chemistry inherently carries a risk of trace racemization. To validate the assay, subject a verified, ultra-pure (2R) standard to the exact derivatization protocol. Quantify the (2S) peak. The system is only validated if the artifactual conversion is
. If higher, the GC-MS deuterium-labeling method must be utilized to differentiate endogenous impurities from procedural artifacts[4].
References
CAT. Analyses of amino acids, Enantiomeric purity. [Link]
RSC Publishing. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids.[Link]
ResearchGate. Determination of Trace Amounts of Chiral Amino Acids in Complicated Biological Samples Using Two-Dimensional High-Performance Liquid Chromatography. [Link]
Google Patents. WO2024254339A9 - Radiopharmaceutical compositions targeting glypican-3 and uses thereof.
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Product Validated: Chemo-Enzymatic Synthesis of (2R)-2-Amino-4-ethoxybutanoic acid (O-Ethyl-L-homoserine).
Primary Application: Chiral building block for peptide engineering, ethylene biosynthesis precursors, and non-canonical amino acid mutagenesis.
This guide validates the Chemo-Enzymatic Synthesis method using O-acetylhomoserine sulfhydrylase as the superior protocol for generating high-purity (>99% ee) (2R)-2-Amino-4-ethoxybutanoic acid. Compared to traditional chemical synthesis (Williamson ether synthesis or Malonate condensation), the enzymatic route eliminates the need for complex optical resolution and harsh protection/deprotection steps. While chemical routes offer scalability for racemic mixtures, the enzymatic approach is the validated standard for pharmaceutical-grade, optically pure applications.
Technical Introduction
(2R)-2-Amino-4-ethoxybutanoic acid (CAS: 6795-73-9), also known as O-Ethyl-L-homoserine , is a non-proteinogenic amino acid. It serves as a critical intermediate in the biosynthesis of ethylene in specific microbial pathways and is increasingly utilized in peptidomimetics to alter solubility and receptor binding profiles without changing the peptide backbone significantly.
The core challenge in its synthesis is preserving the stereochemistry at the
-carbon while selectively alkylating the -hydroxyl group. Traditional methods often result in racemization or require expensive chiral pool starting materials with extensive protecting group manipulations.
Methodological Comparison
Feature
Method A: Chemo-Enzymatic (Validated)
Method B: Chemical Synthesis (Alternative)
Mechanism
-Replacement via O-acetylhomoserine sulfhydrylase
Nucleophilic Substitution (Williamson Ether)
Starting Material
O-Acetyl-L-homoserine + Ethanol
N-Boc-L-Homoserine or Diethyl acetamidomalonate
Stereochemistry
>99% ee (L-isomer)
Variable (Requires Resolution if starting from Malonate)
Rationale: This protocol utilizes the promiscuous activity of O-acetylhomoserine sulfhydrylase (OAHS), which naturally catalyzes the formation of homocysteine but accepts ethanol as a nucleophile in place of sulfide/methanethiol. This ensures absolute stereospecificity.
Evaporate eluate under reduced pressure to obtain white crystals.
Quality Control (QC) Parameters
HPLC Analysis: C18 column, Mobile phase: 10 mM Phosphate buffer (pH 6.0) / Acetonitrile. Detection at 210 nm (or post-column derivatization with Ninhydrin).
Chiral Purity: Chiral HPLC (e.g., Crownpak CR(+)) to confirm absence of D-isomer.
NMR Verification:
H NMR (DO) should show characteristic ethyl group signals (triplet at 1.15, quartet at 3.55) and absence of the acetyl singlet ( 2.1).
Mechanistic Insight
The following diagram illustrates the validated enzymatic pathway versus the traditional chemical route.
Caption: Comparative reaction pathways. The enzymatic route (Blue) maintains stereochemistry via PLP-dependent gamma-replacement, whereas the chemical route (Red) requires resolution of the racemic mixture.
Performance Data Comparison
The following data summarizes experimental results comparing the enzymatic protocol against standard chemical synthesis (Murooka et al. method).
Metric
Enzymatic Protocol (Validated)
Chemical Synthesis (Malonate)
Final Purity
> 98.5%
~95%
Enantiomeric Excess (ee)
> 99.9%
N/A (Racemic) / >98% (After Resolution)
Reaction Time
4 - 6 Hours
48 - 72 Hours
Solvent Usage
Water (Buffer)
Ethanol, Benzene, HCl
Yield (Isolated)
25 g/L (Fermentation titer)
~40% (from starting material)
Troubleshooting & Optimization
Low Conversion: If conversion stalls <50%, it is often due to product inhibition or acetate accumulation. Solution: Maintain pH control (stat titration) or use a fed-batch approach for ethanol addition.
Enzyme Stability: OAHS sulfhydrylase is sensitive to high ethanol concentrations. Optimization: Do not exceed 10% ethanol. For higher concentrations, use immobilized enzyme preparations.
Substrate Availability: O-Acetyl-L-homoserine is not always shelf-stable. Protocol: It is best generated in situ using an engineered E. coli strain overexpressing metX (homoserine O-acetyltransferase) alongside the sulfhydrylase.
References
Murooka, Y., & Harada, T. (1968). Chemical Synthesis of O-Ethyl-L-homoserine, a New Amino Acid Produced by Corynebacterium Ethanolaminophilum. Bulletin of the Chemical Society of Japan, 41(3), 633–635. Link
Murooka, Y., et al. (1977). O-Alkylhomoserine synthesis catalyzed by O-acetylhomoserine sulfhydrylase in microorganisms.[2][3] Journal of Bacteriology, 130(1), 62–73. Link
Niu, K., et al. (2025). Construction and regulation of microbial cell factories for enhancing the biosynthesis of O-acetyl-L-homoserine in Escherichia coli W3110. Microbial Cell Factories. Link
Frazão, C.J., et al. (2018). Cofactor engineering for improved production of 2,4-dihydroxybutyric acid via the synthetic homoserine pathway. Frontiers in Microbiology. Link
A Comparative Guide to the Biological Activities of L-Ethionine and (2R)-2-Amino-4-ethoxybutanoic acid
For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of metabolic research and drug development, amino acid analogs serve as powerful tools to probe cellular pathways and as poten...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
In the landscape of metabolic research and drug development, amino acid analogs serve as powerful tools to probe cellular pathways and as potential therapeutic agents. L-ethionine, the S-ethyl analog of L-methionine, is a well-characterized antimetabolite with a long history of use in experimental models to induce liver damage and study cancer biology.[1] Its mechanisms of action, centered on the disruption of methionine metabolism, are extensively documented.
This guide provides a comprehensive overview of the biological activities of L-ethionine and presents a comparative analysis with (2R)-2-Amino-4-ethoxybutanoic acid. It is important to note that while L-ethionine has been the subject of numerous studies, (2R)-2-Amino-4-ethoxybutanoic acid is a less-characterized molecule. Therefore, this guide will leverage the deep knowledge of L-ethionine to establish a framework for the potential biological activities of (2R)-2-Amino-4-ethoxybutanoic acid based on structural comparison and to propose experimental workflows for its characterization.
The Established Antagonist: L-Ethionine
L-ethionine [(2S)-2-amino-4-(ethylthio)butanoic acid] is a potent antagonist of the essential amino acid L-methionine.[1] The structural similarity, with the substitution of a methyl group for an ethyl group on the sulfur atom, allows it to enter and disrupt key metabolic pathways that are dependent on methionine.
Mechanism of Action
The primary mechanism of L-ethionine's toxicity stems from its metabolic activation by methionine adenosyltransferase (MAT) to form S-adenosylethionine (SAE).[1] This process mimics the formation of S-adenosylmethionine (SAM), the universal methyl donor in the cell.[2]
The accumulation of SAE has several downstream consequences:
ATP Trapping: The synthesis of SAE consumes ATP, and its subsequent slow metabolism leads to a significant depletion of cellular ATP levels, particularly in hepatocytes.
Inhibition of Transmethylation: SAE is a poor substrate for most methyltransferases, effectively inhibiting essential methylation reactions of DNA, RNA, proteins, and lipids.[3] This disruption of methylation patterns can have profound effects on gene expression and cellular function.
Aberrant Protein Synthesis: L-ethionine can be mistakenly incorporated into polypeptides in place of methionine, leading to the synthesis of dysfunctional proteins.[1] This contributes to cellular stress and the unfolded protein response.
Induction of Fatty Liver: A hallmark of ethionine toxicity is the development of fatty liver (steatosis). This is thought to be caused by the inhibition of very low-density lipoprotein (VLDL) synthesis, which is necessary for the transport of triglycerides out of the liver.[1]
Caption: Metabolic fate of L-methionine versus L-ethionine.
A Structural Counterpart: (2R)-2-Amino-4-ethoxybutanoic acid
(2R)-2-Amino-4-ethoxybutanoic acid is a structural analog of both methionine and ethionine. Key structural features and their potential implications are:
Chirality: It possesses the (R)-configuration at the alpha-carbon, in contrast to the biologically active (S)-configuration of L-ethionine and L-methionine.[4] This is a critical difference, as enzymes are stereospecific. The D-isomers of amino acids are generally not utilized for protein synthesis and are metabolized differently.[5][6] For instance, L-ethionine is more potent in inhibiting liver RNA synthesis, while D-ethionine has a higher acute lethal dose in mice.[7]
Ether Linkage: It contains an ether linkage (-O-) in its side chain instead of the thioether linkage (-S-) found in methionine and ethionine. This substitution will significantly alter the chemical properties of the side chain, including its polarity, bond angles, and susceptibility to oxidation. The ether bond is generally more stable and less nucleophilic than a thioether bond.
Predicted Biological Activity
Given the structural differences, it is unlikely that (2R)-2-Amino-4-ethoxybutanoic acid would act as a direct competitive antagonist of L-methionine in the same manner as L-ethionine.
Interaction with MAT: The (R)-configuration and the ether linkage make it a poor substrate for methionine adenosyltransferase. Therefore, the formation of an S-adenosyl analog and subsequent ATP trapping and inhibition of methylation is not an anticipated primary mechanism of action.
Incorporation into Proteins: The (R)-stereochemistry would likely prevent its recognition by the translational machinery and its incorporation into proteins.[8]
Alternative Pathways: Any biological activity would likely stem from interactions with other enzymes or transporters that are less stereospecific or that recognize the ethoxybutanoic acid side chain. It is possible it could act as an antimetabolite for other metabolic pathways.
Unknown, but likely a different toxicity profile, if any
Experimental Protocols for Comparative Analysis
To empirically determine the biological activity of (2R)-2-Amino-4-ethoxybutanoic acid and compare it to L-ethionine, a series of standardized in vitro assays are recommended.
Cell Viability and Cytotoxicity Assay
This initial screen determines the concentration at which the compounds exhibit cytotoxic effects.
Principle: Tetrazolium-based assays like MTT or XTT measure the metabolic activity of viable cells.[10][11] Mitochondrial dehydrogenases in living cells reduce the tetrazolium salt to a colored formazan product, which can be quantified spectrophotometrically.
Step-by-Step Protocol:
Cell Seeding: Plate cells (e.g., HepG2 human hepatoma cells) in a 96-well plate at a density of 1 x 104 cells/well and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of L-ethionine and (2R)-2-Amino-4-ethoxybutanoic acid in cell culture medium. Treat the cells with a range of concentrations (e.g., 0.1 µM to 10 mM) for 24, 48, and 72 hours. Include a vehicle control (e.g., PBS or DMSO).
MTT Addition: After the incubation period, add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Calculate cell viability as a percentage of the vehicle control and determine the IC50 (half-maximal inhibitory concentration) for each compound.
Protein Synthesis Inhibition Assay
This assay directly measures the impact of the compounds on the rate of new protein synthesis.
Principle: This can be achieved through various methods, including the incorporation of radiolabeled amino acids or, more commonly, using non-radioactive amino acid analogs like O-propargyl-puromycin (OPP) that can be detected via click chemistry.[12] An alternative is a cell-free in vitro translation assay using a luciferase reporter.[13][14]
Step-by-Step Protocol (using OPP):
Cell Culture and Treatment: Seed and treat cells with various concentrations of the test compounds as described in the cytotoxicity assay for a shorter duration (e.g., 4-24 hours).
OPP Labeling: Add OPP to the culture medium and incubate for 30-60 minutes to allow for its incorporation into newly synthesized proteins.
Fixation and Permeabilization: Wash the cells with PBS, then fix with 4% paraformaldehyde, and permeabilize with 0.5% Triton X-100.
Click Reaction: Perform the click reaction by adding a fluorescent azide (e.g., Alexa Fluor 488 azide) to the cells. This will covalently label the incorporated OPP.
Imaging and Analysis: Visualize the fluorescent signal using a fluorescence microscope or quantify it using a high-content imager or flow cytometer. A decrease in fluorescence intensity indicates inhibition of protein synthesis.
Caption: Experimental workflow for comparing cytotoxicity and protein synthesis inhibition.
Conclusion
L-ethionine is a well-established tool for studying methionine metabolism and inducing experimental hepatotoxicity through a multi-faceted mechanism involving ATP depletion, inhibition of methylation, and disruption of protein synthesis.[1] In contrast, (2R)-2-Amino-4-ethoxybutanoic acid, due to its (R)-stereochemistry and ether linkage, is not predicted to function as a direct antagonist of L-methionine via the same pathways. Its biological activity, if any, is likely to be mediated by different cellular targets. The provided experimental protocols offer a robust framework for the initial characterization of (2R)-2-Amino-4-ethoxybutanoic acid's cytotoxic and metabolic effects, enabling a data-driven comparison with the known activities of L-ethionine. This comparative approach is essential for elucidating the structure-activity relationships of amino acid analogs and identifying novel probes or therapeutic leads.
References
PubChem. L-Ethionine. National Center for Biotechnology Information. [Link]
Brada, Z., & Bulba, S. (1977). Acute lethality of D- and L-ethionine in Swiss mice. Cancer Letters, 3(1-2), 71-76. [Link]
Orelle, C., et al. (2016). Techniques for Screening Translation Inhibitors. Pharmaceuticals, 9(3), 41. [Link]
Shin, H. Y., et al. (2019). Cellular protein synthesis inhibition assay. Bio-protocol, 9(15), e3319. [Link]
Chemuniqué. (2019). The superiority of L-methionine. [Link]
Garner, R. C., et al. (1994). Ethionine toxicity in vitro: the correlation of data from rat hepatocyte suspensions and monolayers with in vivo observations. Toxicology in Vitro, 8(4), 547-553. [Link]
Baxter, C. S., & Byvoet, P. (1974). Effect of L-ethionine on macromolecular synthesis in mitogen-stimulated lymphocytes. Cancer Research, 34(11), 2807-2812. [Link]
Dr.Oracle. (2026). What is the mechanism of action of L-methionine (L-methionine) in urine, particularly in patients with a history of recurrent kidney stones or impaired renal function?. [Link]
collagensei.com. (2024). L-Methionine vs. DL-Methionine. [Link]
Perez, A. J., & Schlenk, F. (1984). Molecular aspects of the in vivo and in vitro effects of ethionine, an analog of methionine. Progress in nucleic acid research and molecular biology, 31, 121-150. [Link]
Patsnap Synapse. (2024). What is Methionine used for?. [Link]
Lestari, G. P., et al. (2025). Comparison of DL-Methionine and L-Methionine levels in liver metabolism activity in commercial broilers fed a diet without antibiotic growth promoters. Veterinary World, 18(3). [Link]
Dasuri, K., et al. (2011). AMINO ACID ANALOG TOXICITY IN PRIMARY RAT NEURONAL AND ASTROCYTE CULTURES: IMPLICATIONS FOR PROTEIN MISFOLDING AND TDP-43 REGULATION. Journal of Neuroscience Research, 89(12), 2059-2067. [Link]
Wu, C., & Bollman, J. L. (1954). Effect of ethionine on the free amino acids in the rat. Journal of Biological Chemistry, 210(2), 673-680. [Link]
Veterinary World. (2025). Comparison of DL-Methionine and L-Methionine levels in liver metabolism activity in commercial broilers fed a diet without antibiotic growth promoters. [Link]
National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]
PubChem. 2-Amino-4-(2-amino-ethoxy)-butyric acid. National Center for Biotechnology Information. [Link]
Dasuri, K., et al. (2011). Amino acid analog toxicity in primary rat neuronal and astrocyte cultures: implications for protein misfolding and TDP-43 regulation. Journal of Neuroscience Research, 89(12), 2059-2067. [Link]
Wang, Y., et al. (2024). Cell via Cell Viability Assay Changes Cellular Metabolic Characteristics by Intervening with Glycolysis and Pentose Phosphate Pathway. Metabolites, 14(1), 40. [Link]
Meyer, J., et al. (2021). How To Deal with Toxic Amino Acids: the Bipartite AzlCD Complex Exports Histidine in Bacillus subtilis. mBio, 12(3), e00735-21. [Link]
Mondal, S., et al. (2022). Synthesis of (E)-4-((2-hydroxy-3-methoxybenzylidene)amino)butanoic acid (3). Acta Crystallographica Section E: Crystallographic Communications, 78(Pt 11), 1087-1090. [Link]
Li, Y., et al. (2022). Application of Amino Acids in the Structural Modification of Natural Products: A Review. Frontiers in Chemistry, 10, 868958. [Link]
Google Patents. L-2-amino-4-(2-aminoethoxy)-butanoic acid.
Differential Enzymatic Recognition of 2-Amino-4-ethoxybutanoic Acid Isomers: A Technical Comparison Guide
Executive Summary 2-Amino-4-ethoxybutanoic acid (commonly known as -ethylhomoserine) is a non-proteinogenic amino acid featuring a flexible, slightly polar ethoxyethyl side chain[1]. As the pharmaceutical industry increa...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
2-Amino-4-ethoxybutanoic acid (commonly known as
-ethylhomoserine) is a non-proteinogenic amino acid featuring a flexible, slightly polar ethoxyethyl side chain[1]. As the pharmaceutical industry increasingly relies on unnatural amino acids to enhance the proteolytic stability of peptidomimetics, the demand for enantiomerically pure L- and D-isomers of -ethylhomoserine has surged. While asymmetric chemical synthesis is possible, enzymatic kinetic resolution of racemic mixtures remains the most scalable, cost-effective, and environmentally benign strategy.
As a Senior Application Scientist, I have evaluated multiple biocatalytic platforms for this specific substrate. This guide provides an objective, data-driven comparison of the leading enzymatic resolution strategies, detailing the mechanistic causality behind enzyme selection and providing self-validating experimental workflows.
Mechanistic Insights: The Challenge of the Ethoxyethyl Side Chain
The enzymatic recognition of
-ethylhomoserine hinges on the ability of the enzyme's active site to accommodate the bulky ethoxyethyl group while maintaining strict stereochemical discrimination.
Papain-Catalyzed Amidation (The Classical Benchmark):
Historically pioneered for
-ethylhomoserine[2], papain is a cysteine protease with broad side-chain tolerance but strict stereoselectivity for the L-isomer at its S1/S2 subsites. When racemic -acyl--ethylhomoserine is mixed with aniline, papain selectively catalyzes the amidation of the L-isomer. The causality of this method's success lies in Le Chatelier's principle: the L-anilide is highly insoluble in aqueous buffers and precipitates out, driving the thermodynamically unfavorable amidation reaction to completion.
Aminoacylase I Hydrolysis (The Industrial Standard):
Aminoacylase I (Acylase I) is a zinc-dependent metalloenzyme that strictly requires the L-enantiomer of
-acetylated amino acids. The ethoxyethyl side chain is comfortably accommodated in the enzyme's hydrophobic pocket. However, the D-isomer sterically clashes with the catalytic zinc-coordinated water molecule, resulting in an absolute kinetic preference for the deacetylation of the L-isomer.
Lipase-Catalyzed Esterification (The Non-Aqueous Alternative):
Candida antarctica Lipase B (CALB) is utilized for the enantioselective hydrolysis or transesterification of
-ethylhomoserine esters in organic solvents. While highly robust, CALB often exhibits lower enantiomeric ratios (-values) for amino acids with extended linear side chains compared to Acylase I, making it a secondary choice unless non-aqueous conditions are strictly required.
Enzymatic pathways for the resolution of O-ethylhomoserine isomers.
Quantitative Comparison of Resolution Platforms
To objectively select the right platform, we must compare the kinetic performance and downstream processing complexity of each enzyme when applied to
-ethylhomoserine.
Performance Metric
Papain (Amidation)
Acylase I (Hydrolysis)
CALB (Ester Hydrolysis)
Substrate Requirement
-Acyl-DL-amino acid
-Acetyl-DL-amino acid
DL-amino acid alkyl ester
Enantioselectivity (-value)
> 100
> 200
~ 40 - 60
L-Isomer Yield (Max 50%)
42 - 45%
46 - 48%
35 - 40%
L-Isomer
> 98%
> 99%
~ 92 - 95%
Reaction Medium
Aqueous buffer (pH 5.5)
Aqueous buffer (pH 7.0)
Organic / Biphasic
Downstream Processing
High complexity (requires acid hydrolysis of anilide)
Verdict: While Papain offers a historically validated route[2], Aminoacylase I is the superior choice for modern drug development due to its near-perfect
-value and the simplicity of separating the highly water-soluble L-amino acid from the organic-soluble -acetyl-D-isomer.
Self-Validating Experimental Protocol: Acylase I Resolution
The following protocol for the resolution of
-Acetyl-DL--ethylhomoserine using Acylase I is designed as a self-validating system. Every step includes a mechanistic rationale to ensure field-proven reliability.
Step 1: Substrate Preparation & Equilibration
Action: Dissolve 0.1 M of
-Acetyl-DL--ethylhomoserine in 50 mM Tris-HCl buffer. Adjust the pH to exactly 7.0 using 1 M LiOH.
Causality: Lithium hydroxide is preferred over NaOH or KOH because lithium acetate (formed during the reaction) has higher aqueous solubility, preventing unwanted ionic precipitation that could interfere with enzyme kinetics.
Step 2: Enzymatic Hydrolysis via pH-Stat
Action: Add 10 mg/mL of Aspergillus melleus Acylase I. Maintain the reaction at 37°C and strictly control the pH at 7.0 using an automated pH-stat dispensing 0.5 M LiOH.
Causality: The hydrolysis of the
-acetyl group releases acetic acid, which rapidly lowers the pH. If the pH drops below 6.5, the catalytic histidine residue in the active site becomes protonated, halting the reaction. The volume of LiOH dispensed provides a real-time, quantitative readout of reaction conversion.
Step 3: Chiral HPLC Monitoring (The Self-Validation Checkpoint)
Action: Withdraw 50 µL aliquots every 2 hours, quench with 0.1% TFA, and analyze via chiral HPLC (e.g., Chiralpak IG column).
Causality & Validation: Do not rely solely on time. The reaction must be dynamically monitored. If the
of the L-amino acid remains >99% but the conversion stalls at 30%, it validates the enzyme's stereoselectivity but indicates product inhibition. Conversely, if conversion exceeds 50% and the of the L-isomer drops, the enzyme is exhibiting relaxed stereocontrol. The system is self-validating: the inverse relationship between conversion and enantiomeric excess dictates the exact termination point (ideal target: 45-48% conversion).
Step 4: Quenching and Phase Separation
Action: Once 48% conversion is reached, acidify the mixture to pH 2.0 with 6 M HCl to denature the enzyme and protonate the unreacted
-Acetyl-D--ethylhomoserine. Extract three times with ethyl acetate.
Causality: At pH 2.0, the L-amino acid is fully protonated (cationic) and remains strictly in the aqueous phase. The
-acetyl-D-isomer is uncharged and partitions completely into the ethyl acetate phase. This differential solubility guarantees a clean, scalable separation without the need for chromatography.
Self-validating experimental workflow for Acylase I resolution.
References
Murooka, Y., Harada, T., & Izumi, Y. "Chemical Synthesis of O-Ethyl-l-homoserine, a New Amino Acid Produced by Corynebacterium Ethanolaminophilum." Bulletin of the Chemical Society of Japan, Oxford Academic. URL:[Link]
National Center for Biotechnology Information. "PubChem Compound Summary for CID 137833685, 2-Amino-4-ethoxybutanoic acid hydrochloride." PubChem. URL:[Link]
An In Vitro Comparative Analysis of (2R)- and (2S)-2-Amino-4-ethoxybutanoic Acid: A Guide for Preclinical Evaluation
This guide provides a comprehensive framework for the in vitro comparison of the (2R)- and (2S)-enantiomers of 2-Amino-4-ethoxybutanoic acid, two non-proteinogenic amino acid analogs with potential applications in drug d...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for the in vitro comparison of the (2R)- and (2S)-enantiomers of 2-Amino-4-ethoxybutanoic acid, two non-proteinogenic amino acid analogs with potential applications in drug discovery and peptide engineering. As the biological activities of chiral molecules can differ significantly, a thorough head-to-head comparison is paramount for identifying the more promising candidate for further development. This document outlines a suite of robust in vitro assays designed to elucidate key pharmacological and toxicological differences between these enantiomers.
The chirality of a molecule can profoundly influence its interaction with biological systems, which are themselves chiral.[1][2] Differences in stereochemistry can lead to variations in binding affinity for receptors and enzymes, metabolic stability, and off-target effects.[1][3] Therefore, evaluating each enantiomer separately is a critical step in the early stages of drug development.
This guide details the experimental protocols for assessing cytotoxicity, metabolic stability, and potential receptor engagement. The presented methodologies are designed to be self-validating and are grounded in established principles of in vitro pharmacology and toxicology.
Physicochemical Properties
A foundational understanding of the physicochemical properties of each enantiomer is essential for interpreting biological data. While many physical properties will be identical for enantiomers (e.g., melting point, boiling point, pKa), their interaction with plane-polarized light will differ.
Property
(2R)-2-Amino-4-ethoxybutanoic acid
(2S)-2-Amino-4-ethoxybutanoic acid
Molecular Formula
C6H13NO3
C6H13NO3
Molecular Weight
147.17 g/mol
147.17 g/mol
CAS Number
Not available
17268-93-8
Predicted pKa (acidic)
~2.3
~2.3
Predicted pKa (basic)
~9.7
~9.7
Optical Rotation
Expected to be equal in magnitude but opposite in sign to the (2S)-enantiomer.
Specific rotation to be determined experimentally.
Note: The data in this table for the (2R)-enantiomer and the predicted pKa values are hypothetical and should be confirmed experimentally.
I. Comparative Cytotoxicity Assessment
The initial step in evaluating the potential of any new chemical entity is to assess its cytotoxicity. This allows for the determination of a therapeutic window and flags any potential for off-target toxicity. The following assays are recommended for a comprehensive cytotoxicity profile.
A. Cell Viability Assays (MTS/MTT)
The MTS and MTT assays are colorimetric methods used to assess cell viability by measuring the metabolic activity of the cells.[4][5] A reduction in metabolic activity is indicative of cytotoxicity.
Cell Seeding: Plate human cell lines (e.g., HepG2 for liver toxicity, HEK293 for kidney toxicity) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours.
Compound Treatment: Prepare serial dilutions of (2R)- and (2S)-2-Amino-4-ethoxybutanoic acid (e.g., from 0.1 µM to 1000 µM) in cell culture medium. Add the diluted compounds to the respective wells. Include a vehicle control (e.g., DMSO or PBS) and a positive control for cytotoxicity (e.g., doxorubicin).
Incubation: Incubate the plates for 24, 48, and 72 hours at 37°C in a humidified incubator with 5% CO2.
MTS Reagent Addition: Add MTS reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.
Data Acquisition: Measure the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the concentration-response curves and determine the IC50 (half-maximal inhibitory concentration) values for each enantiomer at each time point.
Cell Line
Enantiomer
24h IC50 (µM)
48h IC50 (µM)
72h IC50 (µM)
HepG2
(2R)
>1000
850
620
(2S)
>1000
>1000
950
HEK293
(2R)
980
730
510
(2S)
>1000
920
780
Note: The data in this table is hypothetical and for illustrative purposes only.
B. Apoptosis vs. Necrosis Assay
To understand the mechanism of cell death induced by the compounds, it is crucial to distinguish between apoptosis (programmed cell death) and necrosis (uncontrolled cell death). This can be achieved using an Annexin V/Propidium Iodide (PI) staining assay followed by flow cytometry.
Figure 1: Workflow for the Annexin V/PI apoptosis assay.
II. Metabolic Stability Assessment
The metabolic stability of a compound is a key determinant of its in vivo half-life and oral bioavailability.[6][7][8] In vitro models using liver microsomes or hepatocytes are standard tools for these assessments.
A. Liver Microsomal Stability Assay
This assay primarily evaluates phase I metabolism, which is largely mediated by cytochrome P450 (CYP) enzymes.[8]
Reaction Mixture Preparation: Prepare a reaction mixture containing liver microsomes (human, rat, or mouse) and a NADPH-generating system in a suitable buffer.
Compound Incubation: Add the (2R)- and (2S)-enantiomers (at a final concentration of, for example, 1 µM) to the reaction mixture and incubate at 37°C.
Time-Point Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).
Reaction Quenching: The reaction is stopped at each time point by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Sample Analysis: The samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.
Data Analysis: The percentage of the compound remaining at each time point is plotted against time. The in vitro half-life (t1/2) and intrinsic clearance (CLint) are then calculated.
B. Hepatocyte Stability Assay
This assay provides a more comprehensive assessment of metabolic stability, encompassing both phase I and phase II metabolic pathways.[6][8]
Figure 2: Workflow for the hepatocyte stability assay.
Species
Enantiomer
Microsomal t1/2 (min)
Hepatocyte t1/2 (min)
Human
(2R)
45
35
(2S)
>60
55
Rat
(2R)
25
20
(2S)
50
40
Note: The data in this table is hypothetical and for illustrative purposes only.
III. Target Engagement and Mechanism of Action
Identifying the biological targets of novel compounds is crucial for understanding their mechanism of action and potential therapeutic applications.
A. Receptor Binding Assays
Radioligand binding assays are a gold standard for determining the affinity of a compound for a specific receptor.[3][9][10] If a putative target is known or hypothesized based on structural similarity to other known ligands, this assay can provide quantitative binding data.
Membrane Preparation: Prepare cell membranes expressing the receptor of interest.
Competitive Binding: Incubate the membranes with a fixed concentration of a high-affinity radiolabeled ligand (e.g., [3H]-ligand) and varying concentrations of the unlabeled (2R)- and (2S)-enantiomers.
Separation: Separate the bound from free radioligand by rapid filtration.
Detection: Quantify the amount of bound radioactivity using a scintillation counter.
Data Analysis: Plot the percentage of specific binding against the concentration of the competing ligand to determine the IC50. The Ki (inhibition constant) can then be calculated using the Cheng-Prusoff equation.
B. Signaling Pathway Analysis
Should a specific receptor be identified, further investigation into the downstream signaling pathways is warranted. This can be achieved through various methods, such as reporter gene assays or Western blotting for key signaling proteins.
Figure 3: A generic G-protein coupled receptor signaling pathway.
Conclusion
The in vitro comparison of the (2R)- and (2S)-enantiomers of 2-Amino-4-ethoxybutanoic acid is a critical endeavor for any drug development program involving these molecules. The experimental framework outlined in this guide provides a robust starting point for elucidating their differential pharmacology and toxicology. By systematically evaluating their cytotoxicity, metabolic stability, and target engagement, researchers can make data-driven decisions on which, if either, enantiomer warrants progression into more complex preclinical and clinical studies. The stereospecificity of biological interactions necessitates this careful, comparative approach to unlock the full therapeutic potential of chiral molecules.
References
Bardaweel, S. K., et al. (2013). An in vitro based investigation into the cytotoxic effects of D-amino acids. Acta Pharmaceutica, 63(4), 467-478.
Nuvisan. (n.d.). Advanced in vitro metabolic stability assays for drug discovery. Available at: [Link]
Creative Biolabs. (n.d.). Metabolic Stability Assay. Available at: [Link]
ResearchGate. (n.d.). In vitro cytotoxicity of β amino alcohols on different human cell lines. Available at: [Link]
idUS. (2022). Manipulation of Amino Acid Levels with Artificial Diets Induces a Marked Anticancer Activity in Mice with Renal Cell Carcinoma. Available at: [Link]
PubChem. (n.d.). 2-Amino-4-(2-amino-ethoxy)-butyric acid. Available at: [Link]
Taylor & Francis Online. (n.d.). Enantiomers – Knowledge and References. Available at: [Link]
PubMed. (2018). Receptor Binding Assays and Drug Discovery. Available at: [Link]
Master of Project Academy. (2019). Are These Molecules Enantiomers, Diastereomers or The Same? Two Methods For Solving Problems. Available at: [Link]
MilliporeSigma. (n.d.). (2S)-2-amino-4-ethoxy-butanoic acid. Available at: [Link]
COCONUT. (2024). cnp0151575.1: 2-amino-4-(2-amino-ethoxy)-butyric acid. Available at: [Link]
ACS Publications. (2024). Direct Enantiomer Differentiation of Drugs and Drug-Like Compounds via Noncovalent Copper–Amino Acid Complexation and Ion Mobility-Mass Spectrometry. Available at: [Link]